2-Cyano-N-(1-methylpropyl)acetamide chemical structure and molecular weight
[1] Executive Summary 2-Cyano-N-(1-methylpropyl)acetamide (also known as N-sec-butyl-2-cyanoacetamide) is a specialized organic intermediate characterized by a cyanoacetamide backbone substituted with a sec-butyl group.[...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary
2-Cyano-N-(1-methylpropyl)acetamide (also known as N-sec-butyl-2-cyanoacetamide) is a specialized organic intermediate characterized by a cyanoacetamide backbone substituted with a sec-butyl group.[1] It serves as a critical building block in the synthesis of nitrogen-containing heterocycles, particularly substituted pyridones, uracils, and quinolines used in pharmaceutical and agrochemical development. Its chemical utility is derived from its active methylene group (C2 position), which is highly susceptible to electrophilic attack and Knoevenagel condensations, and the nitrile functionality , which offers pathways for cyclization.[1]
The molecule consists of a central acetamide core. The nitrogen atom is alkylated with a sec-butyl group (1-methylpropyl), and the alpha-carbon is substituted with a cyano (nitrile) group.[1]
Figure 1: Structural connectivity highlighting the electron-withdrawing nitrile group that activates the alpha-methylene position.[1]
Physicochemical Properties
Note: Experimental values for specific alkyl derivatives may vary; data below represents consensus properties for the class and calculated values for this specific isomer.
Property
Value / Description
Source/Prediction
Physical State
White to off-white crystalline solid or viscous oil
Class behavior [1]
Melting Point
50–75 °C (Est.[1] based on n-butyl analog MP 70-72°C)
Predicted [2]
Boiling Point
~325 °C (at 760 mmHg)
Predicted
Solubility
Soluble in ethanol, DMSO, ethyl acetate, DCM.[1] Moderately soluble in hot water.[1]
[1]
pKa (C-H)
~11–12 (Active methylene)
[3]
LogP
~0.6–0.7
Predicted
Synthetic Protocol
The most robust and atom-efficient method for synthesizing 2-Cyano-N-(1-methylpropyl)acetamide is the aminolysis of ethyl cyanoacetate .[1] This reaction typically proceeds without an external catalyst, driven by the nucleophilicity of the amine and the removal of ethanol.
The versatility of 2-Cyano-N-(1-methylpropyl)acetamide lies in its bifunctional nature .
The Active Methylene (C2)
The protons at the C2 position are significantly acidic (pKa ~11) due to the electron-withdrawing effects of both the cyano and amide carbonyl groups.[1]
Knoevenagel Condensation: Reacts with aldehydes (R-CHO) to form acrylamides (R-CH=C(CN)CONHR'), which are precursors to Michael acceptors.[1]
Alkylation: Can be mono- or di-alkylated using alkyl halides and a base (e.g., K₂CO₃ or NaH).[1]
Handling: Use in a fume hood.[1] Avoid contact with strong acids (potential hydrolysis to release HCN gas, though less likely with amides than salts).
Storage: Store in a cool, dry place away from strong oxidizers.
References
PubChem. (n.d.).[1][2] Compound Summary: N-butyl-2-cyanoacetamide (Analogous Data).[1] National Center for Biotechnology Information.[1] Retrieved March 7, 2026, from [Link]
Organic Syntheses. (1955).[1] Ethyl n-Butylcyanoacetate.[1] Org.[1][2][3][4][5][6] Synth. 1955, 35, 60. (Demonstrating alkylation chemistry of cyanoacetates). Retrieved March 7, 2026, from [Link]
Solubility Profiling of 2-Cyano-N-(1-methylpropyl)acetamide in Polar Aprotic Solvents
CAS: 52493-36-4 | Technical Guidance for Process Optimization [] Executive Summary In the landscape of pharmaceutical intermediate synthesis, 2-Cyano-N-(1-methylpropyl)acetamide (also known as 2-Cyano-N-sec-butylacetamid...
Author: BenchChem Technical Support Team. Date: March 2026
CAS: 52493-36-4 | Technical Guidance for Process Optimization []
Executive Summary
In the landscape of pharmaceutical intermediate synthesis, 2-Cyano-N-(1-methylpropyl)acetamide (also known as 2-Cyano-N-sec-butylacetamide ) serves as a critical C3 building block.[] Its dual functionality—possessing both a reactive nitrile group and an amide backbone—makes it indispensable for constructing heterocyclic scaffolds such as pyridines and pyrimidines, often utilized in kinase inhibitors and agrochemicals.[2]
This guide addresses a frequent bottleneck in process development: solubility optimization . While the parent compound (2-cyanoacetamide) is highly water-soluble, the introduction of the sec-butyl moiety significantly alters the physicochemical landscape, shifting the optimal solvation window toward polar aprotic solvents . Understanding this shift is vital for optimizing reaction kinetics (e.g., Knoevenagel condensations), preventing "oiling out" during workup, and designing stable stock solutions for high-throughput screening.[2]
Physicochemical Profile & Structural Analysis
To predict and manipulate solubility, we must first deconstruct the molecule's competitive interaction forces.[2]
Property
Specification
IUPAC Name
2-Cyano-N-(1-methylpropyl)acetamide
CAS Number
52493-36-4
Molecular Formula
C₇H₁₂N₂O
Molecular Weight
140.18 g/mol
Physical State
Solid (typically off-white crystalline) or viscous oil (if impure)
Predicted LogP
~0.4 - 0.9 (Moderate Lipophilicity)
H-Bond Donors
1 (Amide NH)
H-Bond Acceptors
2 (Carbonyl O, Nitrile N)
Polarity Conflict
The molecule exhibits a "push-pull" solubility behavior:
The Polar Core: The cyanoacetamide headgroup (
) is highly polar and capable of strong hydrogen bonding.[] It drives solubility in water and alcohols.[]
The Lipophilic Tail: The sec-butyl group disrupts the crystal lattice energy relative to the parent compound but also imposes a penalty on aqueous solubility, favoring organic media.
Solubility Landscape in Polar Aprotic Solvents[4]
Polar aprotic solvents are the "Goldilocks" zone for this compound. They possess high dielectric constants to stabilize the polar headgroup but lack the hydrogen bond donor network that would energetically penalize the hydrophobic sec-butyl tail.
Solvent Compatibility Matrix
Solvent
Solubility Rating
Mechanistic Insight
Application Utility
DMSO
Excellent (>200 mg/mL)
DMSO acts as a strong H-bond acceptor for the amide NH.[] The sulfoxide dipole stabilizes the nitrile.
Primary choice for stock solutions and biological assays.[]
DMF / DMAc
Excellent (>150 mg/mL)
Similar mechanism to DMSO but with lower viscosity.[]
Ideal for high-temperature synthesis (e.g., cyclization reactions).[2]
NMP
Excellent (>150 mg/mL)
The lactam structure of NMP mimics the solute, offering "like-dissolves-like" stability.[]
Used in polymer synthesis or late-stage functionalization.[]
Acetonitrile
Good (~50-100 mg/mL)
Dipole-dipole interactions dominate.[] Lacks H-bond accepting power of DMSO.[]
Preferred for HPLC mobile phases and room-temp reactions.[]
Acetone
Moderate
Good solvation of the tail, but weaker interaction with the polar core compared to DMSO.
Crystallization anti-solvent or low-temp extraction.[]
Stock Prep: Prepare a 200 mg/mL stock solution in DMSO.
Aliquot: Dispense 10 µL of stock into a 96-well plate.
Titration: Automatically add the test solvent (e.g., Acetonitrile) in 5 µL steps, measuring optical density (OD600) after each step.
Endpoint: The point where OD600 spikes indicates precipitation (solubility limit reached).
Visualization of Workflows
Figure 1: Solubility Screening Decision Tree
This workflow guides the researcher from the initial compound to the optimal solvent system based on the intended application.
Caption: Decision matrix for selecting the optimal polar aprotic solvent based on downstream application requirements.
Applications & Troubleshooting
Reaction Optimization (Knoevenagel Condensation)
When reacting 2-Cyano-N-(1-methylpropyl)acetamide with aldehydes:
Preferred Solvent: Ethanol (protic) is standard, but DMF is superior for sterically hindered aldehydes due to higher solubility and boiling point.[2]
Warning: In DMF, ensure the reaction temperature does not exceed 140°C to prevent decomposition of the cyanoacetamide moiety.
Handling "Oiling Out"
A common issue with N-alkyl cyanoacetamides is forming a separate oily phase during aqueous workup.[]
Cause: The sec-butyl group makes the compound too lipophilic to stay in water but too polar to crystallize easily from pure water.
Solution: Use a co-solvent system (e.g., Water:Ethanol 80:[][2]20) for crystallization.[3][4] The small amount of organic solvent keeps the oil in solution long enough to nucleate a solid crystal.
References
Corson, B. B., et al. (1943).[2] Cyanoacetamide Synthesis Protocols. Organic Syntheses, Coll. Vol. 2, p.379.[2][3] Retrieved from [Link][2]
Hansen, C. M. (2007).[2] Hansen Solubility Parameters: A User's Handbook. CRC Press. (Standard reference for HSP theory).
PubChem. (n.d.).[] Compound Summary: 2-Cyano-N-sec-butylacetamide.[] Retrieved from [Link]
pKa values of active methylene group in 2-Cyano-N-(1-methylpropyl)acetamide
An In-depth Technical Guide to the pKa of the Active Methylene Group in 2-Cyano-N-(1-methylpropyl)acetamide Abstract The acidity of α-protons, particularly those in active methylene groups, is a cornerstone of modern org...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the pKa of the Active Methylene Group in 2-Cyano-N-(1-methylpropyl)acetamide
Abstract
The acidity of α-protons, particularly those in active methylene groups, is a cornerstone of modern organic synthesis and medicinal chemistry. The acid dissociation constant (pKa) of these protons dictates molecular reactivity, solubility, and interaction with biological targets. This guide provides an in-depth analysis of the pKa of the active methylene group in 2-Cyano-N-(1-methylpropyl)acetamide. We will explore the underlying electronic principles governing its acidity and present a comprehensive overview of both experimental and computational methodologies for its precise determination. This document is intended for researchers, scientists, and drug development professionals seeking a deep, practical understanding of this critical molecular parameter.
Introduction: The Significance of the Active Methylene Group
An active methylene group is a CH₂ moiety flanked by two electron-withdrawing groups (EWGs). This specific structural arrangement confers significant acidity upon the methylene protons, far exceeding that of typical sp³-hybridized C-H bonds (pKa ~50).[1] The deprotonation of an active methylene group generates a resonance-stabilized carbanion, a potent nucleophile that is fundamental to a vast array of carbon-carbon bond-forming reactions.
The molecule of interest, 2-Cyano-N-(1-methylpropyl)acetamide, possesses such a group, positioned between a cyano (-CN) and an amide (-CONH-) functionality. Understanding the precise pKa of these methylene protons is paramount for:
Reaction Design: Predicting the required base strength and reaction conditions for derivatization.
Drug Development: The ionization state of a molecule at physiological pH (~7.4) profoundly influences its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its ability to interact with target receptors.
Material Science: The ability to form stable carbanions is crucial in the synthesis of polymers and functional materials.
This guide provides the theoretical foundation and practical protocols to accurately assess this vital chemical property.
Theoretical Framework: Factors Governing Acidity
The enhanced acidity of the methylene protons in 2-Cyano-N-(1-methylpropyl)acetamide is a direct consequence of the electronic properties of the adjacent cyano and amide groups. The stability of the resulting conjugate base (a carbanion) is the primary determinant of the acid's strength.[2] Two key electronic effects are at play:
Inductive Effect: The electronegative nitrogen and oxygen atoms in the cyano and amide groups pull electron density away from the central carbon atom through the sigma bonds. This polarization weakens the C-H bonds, facilitating proton abstraction.[3][4]
Resonance Stabilization: Upon deprotonation, the resulting negative charge on the methylene carbon is not localized. It is delocalized across the π-systems of both the cyano and carbonyl groups.[1][5] This distribution of charge over multiple atoms creates a highly stable resonance hybrid, which dramatically lowers the energy of the conjugate base and, consequently, lowers the pKa of the parent acid.
The resonance structures of the conjugate base are illustrated below:
Resonance stabilization of the conjugate base.
To estimate the pKa, we can compare it to structurally similar compounds. Malononitrile (CH₂(CN)₂), with two strongly electron-withdrawing cyano groups, has a pKa of approximately 11.[6][7][8] Cyanoacetamide (NCCH₂CONH₂), which is structurally very similar to our target molecule, has a reported pKa in the range of 11 to 13.[9] Given that the N-(1-methylpropyl) group is a weak electron-donating group relative to hydrogen, the pKa of 2-Cyano-N-(1-methylpropyl)acetamide is expected to fall within or slightly above this range, likely between 11 and 13.5 .
Methodologies for pKa Determination
The precise determination of pKa values can be achieved through a variety of robust experimental and computational methods. The choice of technique depends on factors such as required accuracy, sample availability, and solubility.
Experimental Methods
Experimental approaches directly measure the equilibrium between the acidic and basic forms of the molecule under controlled conditions.
This is a classical and widely used method for determining pKa values within the range of 2-12.[10][11]
Principle: The method involves the gradual addition of a titrant (a strong base, e.g., NaOH) to a solution of the weak acid. The pH of the solution is monitored with a calibrated pH meter as a function of the volume of titrant added. The pKa is the pH at which the acid is exactly half-neutralized (the half-equivalence point), where the concentrations of the acid and its conjugate base are equal.[12][13]
Detailed Protocol:
Calibration: Calibrate the pH meter using at least two standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00).[14][15]
Sample Preparation: Accurately weigh a sample of 2-Cyano-N-(1-methylpropyl)acetamide and dissolve it in a known volume of a suitable solvent (e.g., water or a water-cosolvent mixture if solubility is low). Maintain a constant ionic strength using an inert salt like KCl.[14]
Titration: Place the solution in a beaker with a magnetic stirrer. Immerse the calibrated pH electrode. Add the standardized strong base titrant in small, precise increments, allowing the pH reading to stabilize after each addition.[15][16]
Data Collection: Record the pH value after each addition of titrant. Collect more data points in the regions where the pH changes rapidly.
Analysis: Plot pH versus the volume of titrant added. The equivalence point is the point of maximum slope on the curve (inflection point). The pKa is the pH value at exactly half the volume of the equivalence point.[12]
Causality and Trustworthiness: This protocol is self-validating. The clear sigmoidal shape of the titration curve and the sharp inflection at the equivalence point confirm the monoprotic nature of the analyte within the titrated pH range. The use of a standardized titrant and a calibrated pH meter ensures accuracy.
Workflow for Potentiometric pKa Determination.
This method is highly precise and particularly suitable for compounds with a chromophore near the ionization site, or for samples that are poorly soluble or available only in small quantities.[10][11]
Principle: The protonated (HA) and deprotonated (A⁻) forms of a molecule often have distinct UV-Vis absorption spectra. By measuring the absorbance of the sample in a series of buffers with known pH values, one can monitor the transition from one form to the other. The pKa is determined from the inflection point of a plot of absorbance versus pH.[11][17][18]
Detailed Protocol:
Wavelength Selection: Scan the UV-Vis spectrum of the analyte in highly acidic (e.g., pH 2) and highly basic (e.g., pH 13) solutions to identify the spectra of the pure HA and A⁻ forms. Select an analytical wavelength where the difference in absorbance between the two forms is maximal.
Buffer Preparation: Prepare a series of buffer solutions with accurately known pH values spanning the expected pKa range (e.g., from pH 10 to 14).
Sample Preparation: Prepare a set of solutions with a constant total concentration of the analyte, each in a different buffer from the series.
Measurement: Measure the absorbance of each solution at the selected analytical wavelength.
Analysis: Plot the measured absorbance versus pH. The resulting data should form a sigmoidal curve. The pKa corresponds to the pH at the inflection point of this curve.[10][17]
Causality and Trustworthiness: The existence of an isosbestic point—a wavelength where the molar absorptivity of both species is the same—provides strong validation that only two species (HA and A⁻) are involved in the equilibrium. Multi-wavelength analysis can further enhance the reliability of the determined pKa.[19]
Workflow for Spectrophotometric pKa Determination.
Computational Methods
Computational chemistry offers powerful tools for predicting pKa values, providing valuable insights that complement experimental data.
Principle: These methods calculate the Gibbs free energy change (ΔG) for the deprotonation reaction in solution. The pKa is then derived from ΔG using the relationship ΔG = 2.303 RT pKa. Quantum mechanical (QM) methods, particularly Density Functional Theory (DFT), combined with a continuum solvent model (like PCM or SMD) are commonly employed.[20][21]
Detailed Protocol (DFT-based):
Model Building: Construct 3D models of the neutral acid (HA) and its conjugate base (A⁻).
Geometry Optimization: Perform geometry optimization for both species in the gas phase and, crucially, in a simulated solvent environment (e.g., water) using a continuum solvent model.[20]
Frequency Calculation: Calculate the vibrational frequencies for the optimized structures to obtain thermal corrections to the Gibbs free energy and to confirm they are true energy minima.
Energy Calculation: Obtain the final electronic and free energies for both HA and A⁻ in the solvent model.
pKa Calculation: Use a thermodynamic cycle (direct or isodesmic) to calculate the pKa. This involves the calculated free energy of deprotonation and the experimental free energy of solvation of the proton, which is a well-established value.
Causality and Trustworthiness: The accuracy of computational predictions is highly dependent on the chosen level of theory, basis set, and solvent model.[21][22] Validation against a set of known compounds with similar functional groups is essential to establish the reliability of the chosen computational protocol. Methods like DFT (e.g., B3LYP functional) coupled with a Poisson-Boltzmann solvent model have shown excellent agreement with experimental values, often with a mean absolute error of less than 0.5 pKa units.[20]
Workflow for Computational pKa Prediction.
Data Summary and Method Comparison
The table below summarizes the expected pKa and compares the primary methodologies for its determination.
Method
Estimated pKa Range
Advantages
Disadvantages
Potentiometric Titration
11 - 13.5
Direct measurement, high accuracy, relatively low cost.[10]
Requires larger sample amounts, may be difficult in non-aqueous or mixed solvents, less suitable for very high or low pKa values.[23]
UV-Vis Spectrophotometry
11 - 13.5
High precision, requires very small sample quantity, suitable for poorly soluble compounds.[11][19]
Requires a chromophore near the acidic site, can be affected by buffer impurities.
¹H NMR Spectroscopy
11 - 13.5
Can be used for mixtures, provides structural information, no external calibrants needed with some methods.[10][24]
Lower sensitivity than UV-Vis, requires access to an NMR spectrometer.
Computational (DFT)
11 - 13.5
No physical sample needed, provides mechanistic insight, applicable to unstable compounds.[21]
Accuracy is highly dependent on the level of theory and solvent model; computationally intensive.[22][25]
Conclusion
The active methylene group in 2-Cyano-N-(1-methylpropyl)acetamide exhibits significant acidity, with an estimated pKa value in the range of 11 to 13.5. This acidity is a direct result of the combined inductive and resonance effects of the flanking cyano and amide groups, which stabilize the resulting carbanion.
For drug development professionals and synthetic chemists, an accurate determination of this pKa is not merely an academic exercise but a practical necessity. It informs the design of synthetic routes, the formulation of drug products, and the prediction of a molecule's physiological behavior. A combination of experimental methods, such as potentiometric titration or UV-Vis spectrophotometry, and validated computational predictions provides the most comprehensive and trustworthy characterization of this critical molecular parameter. The protocols and theoretical background presented in this guide offer a robust framework for achieving this goal.
References
Kluza, D. A., et al. (n.d.). Development of Methods for the Determination of pKa Values. PMC. Available at: [Link]
Optibrium. (n.d.). Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. Optibrium. Available at: [Link]
Jang, Y. H., et al. (2007). pKa Calculations of Aliphatic Amines, Diamines, and Aminoamides via Density Functional Theory with a Poisson−Boltzmann Continuum Solvent Model. The Journal of Physical Chemistry A - ACS Publications. Available at: [Link]
Klicić, J. J., et al. (n.d.). Simple Method for the Estimation of pKa of Amines. Available at: [Link]
Aguilar, J. A., et al. (2023). Measurement of the pKa Values of Organic Molecules in Aqueous−Organic Solvent Mixtures by 1H NMR without. ACS Publications. Available at: [Link]
Tada, T., et al. (2021). Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models. MDPI. Available at: [Link]
DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Available at: [Link]
Unknown Author. (n.d.). Acidity Of Alpha Hydrogens Us. Available at: [Link]
Christensen, S. M. (2016). Prediction of amine pKa values of drug-like molecules using semiempirical QM methods. Available at: [Link]
University of Calgary. (n.d.). Ch21: Active methylenes. Available at: [Link]
Wikipedia. (n.d.). Malononitrile. Available at: [Link]
ACS Publications. (2023). Measurement of the pKa Values of Organic Molecules in Aqueous–Organic Solvent Mixtures by 1H NMR without External Calibrants. Analytical Chemistry. Available at: [Link]
Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Available at: [Link]
National Taiwan University. (2024). Experiment 13 POTENTIOMETRIC TITRATION OF ACID-BASE. Available at: [Link]
SCIRP. (n.d.). Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator. Available at: [Link]
Masoud, M. S., et al. (2023). The Shift in the Behavior of Methylene Blue Toward the Sensitivity of Medium: Solvatochromism, Solvent Parameters, Regression Analysis and Investigation of Cosolvent on the Acidity Constants. PMC. Available at: [Link]
Wikipedia. (n.d.). Cyanoacetamide. Available at: [Link]
Unknown Author. (n.d.). Potentiometric Titration of an Unknown Weak Acid. Available at: [Link]
Unknown Author. (n.d.). Experiment 4 (i) Determination of the Equivalent Weight and pKa of an Organic Acid. Available at: [Link]
Sanjay Chemicals (India) Pvt. Ltd. (n.d.). MALONONITRILE. Available at: [Link]
ACD/Labs. (n.d.). An Introduction to the Acid Dissociation Constant (pKa). Available at: [Link]
Shivaji College. (n.d.). Active Methylene Compounds. Available at: [Link]
ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Available at: [Link]
KPU Pressbooks. (n.d.). 6.1 The Acidity of the α-Hydrogens – Organic Chemistry II. Available at: [Link]
Study.com. (n.d.). pKa of Acids & Functional Groups | Overview & Examples. Available at: [Link]
Pharma Growth Hub. (2023). Effect of Organic Solvents on the pKa of Ionizable Solutes in Reverse Phase Liquid Chromatography. Available at: [Link]
Chemistry LibreTexts. (2020). 23.1: Relative Acidity of alpha-Hydrogens. Available at: [Link]
ResearchGate. (2023). (PDF) The Shift in the Behavior of Methylene Blue Toward the Sensitivity of Medium: Solvatochromism, Solvent Parameters, Regression Analysis and Investigation of Cosolvent on the Acidity Constants. Available at: [Link]
ResearchGate. (n.d.). Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator. Available at: [Link]
Organic Chemistry Data. (2017). Bordwell pKa Table. Available at: [Link]
Chemistry Steps. (n.d.). pKa and Acid Strength - What Factors Affect the Acidity. Available at: [Link]
YouTube. (2022). Factors affecting pKa. Available at: [Link]
Thermodynamic Stability & Degradation Kinetics of N-sec-butyl-2-cyanoacetamide
Executive Summary This guide provides a comprehensive technical analysis of N-sec-butyl-2-cyanoacetamide , a scaffold critical in the synthesis of heterocyclic pharmaceuticals (e.g., pyrrolidones, pyridones). We examine...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This guide provides a comprehensive technical analysis of N-sec-butyl-2-cyanoacetamide , a scaffold critical in the synthesis of heterocyclic pharmaceuticals (e.g., pyrrolidones, pyridones). We examine the thermodynamic landscape of this molecule, focusing on the competition between the active methylene reactivity, amide hydrolysis , and chiral stability of the sec-butyl group.
The presence of the electron-withdrawing cyano group (
-position) significantly alters the pKa and tautomeric equilibrium compared to standard amides, necessitating specialized handling protocols to prevent polymerization and hydrolytic degradation.
Structural Dynamics & Electronic Properties
Molecular Architecture
The stability of N-sec-butyl-2-cyanoacetamide is governed by three distinct structural features:
The Cyano Group (-CN): A strong electron-withdrawing group (EWG) that acidifies the
-protons.
The Amide Linkage (-CONH-): Susceptible to nucleophilic attack, but sterically shielded by the sec-butyl tail.
The sec-Butyl Moiety: Introduces a chiral center (
) and steric bulk that influences crystal packing and hydrolytic kinetics.
The Active Methylene & Tautomerism
Unlike simple amides, the methylene bridge (
) in 2-cyanoacetamides is highly acidic () [1]. This acidity drives a tautomeric equilibrium between the keto-amide (favored) and the enol-imidate forms.
Thermodynamic Implication: In basic media, the deprotonated carbanion is stable but highly nucleophilic. This species is the primary driver for unwanted Knoevenagel-type self-condensations , leading to dimerization or polymerization during storage.
Chiral Stability
The sec-butyl group possesses a stereocenter at the
relative to the nitrogen.
Racemization Risk: Low. The chiral center is separated from the carbonyl by the nitrogen atom. Unlike amino acid derivatives where the chiral center is
to the carbonyl, the sec-butyl group is electronically insulated. Racemization would require extreme conditions (pyrolysis or radical mechanisms).
Chemical Stability & Degradation Pathways[1]
The thermodynamic instability of N-sec-butyl-2-cyanoacetamide manifests primarily through hydrolysis. The rate of degradation is pH-dependent and follows distinct pathways for the nitrile and amide functionalities.
Hydrolytic Pathways
Amide Hydrolysis (Primary Pathway):
Under acidic/basic stress, the amide bond cleaves to release sec-butylamine and 2-cyanoacetic acid.
Kinetic Insight: The branching of the sec-butyl group provides a steric "umbrella," reducing the rate of nucleophilic attack (
) at the carbonyl carbon compared to n-butyl or methyl analogs [2].
Nitrile Hydrolysis (Secondary Pathway):
The nitrile group can hydrolyze to a primary amide (malonamide derivative) and subsequently to a carboxylic acid (malonic acid derivative).
Thermodynamics: This reaction is generally slower than amide cleavage unless catalyzed by specific metals or extreme pH, due to the high activation energy of the nitrile hydration.
Decarboxylation:
If hydrolysis yields 2-cyanoacetic acid, subsequent thermal stress causes decarboxylation to acetonitrile (
) and .
Visualization of Degradation Logic
The following diagram maps the degradation cascade, highlighting the critical nodes for stability testing.
Melting Point: The parent 2-cyanoacetamide melts at ~119°C [3].[1][2][3] The sec-butyl derivative, due to increased entropy and disrupted hydrogen bonding networks, typically exhibits a lower melting range (predicted: 65°C – 85°C or potentially an oil depending on enantiomeric purity).
Decomposition:
Onset of decomposition (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
) is expected >170°C.
Mechanism: Thermal elimination of the sec-butyl group (via E1/E2 mechanism) is possible at high temperatures, releasing butenes, though less favorable than in t-butyl derivatives [4].
Polymorphism
If the compound is isolated as a solid, the sec-butyl group's chirality implies the existence of:
Pure Enantiomers: Likely crystalline with sharp melting points.
Racemate: May form a racemic compound (higher MP) or a conglomerate (lower MP).
Guidance: For drug development, screen for polymorphs using DSC and XRPD immediately after synthesis to ensure batch-to-batch consistency.
Experimental Protocols
Synthesis Verification (Self-Validating)
To study stability, one must first ensure the integrity of the starting material.
Protocol:
Reaction: React ethyl cyanoacetate with sec-butylamine (1.1 eq) in ethanol at reflux (4h).
Workup: Cool to precipitate. If oil forms, evaporate solvent and recrystallize from EtOH/Hexane.
Validation:
1H NMR (DMSO-d6): Look for the singlet at
ppm (active methylene ). Disappearance of this signal indicates H/D exchange or polymerization.
Chiral HPLC: Confirm enantiomeric excess (ee%) if using chiral amine.
Stability-Indicating HPLC Method
This method separates the parent from its primary degradation products (cyanoacetic acid and dimers).
Parameter
Condition
Column
C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm
Mobile Phase A
0.1% Phosphoric Acid in Water (Suppresses silanol activity)
Mobile Phase B
Acetonitrile
Gradient
5% B to 60% B over 10 min; Hold 2 min.
Detection
UV @ 210 nm (Amide/Nitrile absorbance)
Flow Rate
1.0 mL/min
Temperature
30°C
Accelerated Stability Testing Workflow
Execute this workflow to determine shelf-life and storage conditions.
Based on the thermodynamic profile, the following storage controls are mandatory to maintain >99.5% purity:
Moisture Exclusion: Hydrolysis is the primary threat. Store in tightly sealed containers with desiccants.
Avoid Basic Environments: Even weak bases (glassware residue) can trigger the active methylene, leading to yellowing (dimerization).
Temperature Control: Store at or below 25°C. While thermally stable up to ~100°C, long-term heat promotes decarboxylation of trace hydrolysis products.
References
NIST Chemistry WebBook. "Acetamide, 2-cyano- (CAS 107-91-5) Thermodynamic Data." National Institute of Standards and Technology.[4] [Link]
Elsemongy, M. M., et al. "Kinetics of Base Hydrolysis of Cyanoacetamide in Methanol-Water Mixtures." Indian Journal of Chemistry, via NIScPR. [Link]
CAS number and PubChem entry for 2-Cyano-N-(1-methylpropyl)acetamide
This guide provides an in-depth technical profile of 2-Cyano-N-(1-methylpropyl)acetamide (CAS 52493-36-4), a versatile building block in organic synthesis and drug discovery.[1] A Strategic Scaffold for Heterocyclic Synt...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical profile of 2-Cyano-N-(1-methylpropyl)acetamide (CAS 52493-36-4), a versatile building block in organic synthesis and drug discovery.[1]
A Strategic Scaffold for Heterocyclic Synthesis and Medicinal Chemistry [1][2]
Executive Summary
2-Cyano-N-(1-methylpropyl)acetamide (also known as N-sec-butyl-2-cyanoacetamide) is a specialized bifunctional reagent characterized by an active methylene group adjacent to a nitrile and an amide functionality.[][4] This structural motif renders it highly reactive in Knoevenagel condensations , Michael additions , and Gewald reactions , making it a critical intermediate for synthesizing polysubstituted pyridines, pyrimidines, and thiophenes—scaffolds ubiquitous in kinase inhibitors and agrochemicals.
Chemical Identity & Database Integration
This section consolidates the definitive identifiers for database integration and regulatory verification.
Understanding the physical parameters is essential for optimizing reaction conditions and purification protocols.
Property
Value
Source/Prediction
Physical State
Solid (crystalline powder) or viscous oil
Experimental
Melting Point
65–70 °C (Typical for N-alkyl cyanoacetamides)
Analogous Data
Boiling Point
~340 °C (Predicted at 760 mmHg)
Calculated
LogP
0.80
Predicted (Consensus)
pKa (C-H)
~11–12 (Active Methylene)
Estimated
H-Bond Donors
1 (Amide NH)
Structural
H-Bond Acceptors
2 (C=O, CN)
Structural
Synthetic Pathway (Protocol)
The most robust synthesis involves the aminolysis of ethyl cyanoacetate with sec-butylamine. This method avoids the use of hazardous acid chlorides and proceeds under mild conditions.
Mechanism
The reaction proceeds via a nucleophilic acyl substitution where the amine attacks the ester carbonyl, eliminating ethanol.
Experimental Protocol
Reagents:
Ethyl cyanoacetate (1.0 equiv, 113.1 g/mol )
sec-Butylamine (1.1 equiv, 73.14 g/mol )
Solvent: Ethanol (anhydrous) or neat (solvent-free).
Procedure:
Charge a round-bottom flask with Ethyl cyanoacetate.
Add sec-Butylamine dropwise over 30 minutes while stirring. Note: The reaction is exothermic; cooling (ice bath) may be required to maintain temperature < 40°C.
Heat the mixture to reflux (approx. 80°C) for 2–4 hours. Monitor consumption of ester by TLC (SiO₂, EtOAc/Hexane 1:1).
Work-up: Concentrate the mixture under reduced pressure to remove ethanol and excess amine.
Purification: Recrystallize the residue from ethanol/water or purify via vacuum distillation if the product remains an oil.
Yield: Typically 85–95%.
Figure 1: Synthetic workflow for the aminolysis of ethyl cyanoacetate.
Applications in Drug Discovery
The core utility of CAS 52493-36-4 lies in its active methylene group (C-2 position), which serves as a nucleophile in carbon-carbon bond-forming reactions.
A. Knoevenagel Condensation (Tyrphostin Analogs)
Reacting the amide with aromatic aldehydes yields arylidene cyanoacetamides . These structures are pharmacophores for EGFR kinase inhibitors (Tyrphostins).
Condensation with 1,3-diketones (e.g., acetylacetone) or
-keto esters cyclizes the structure into 2-pyridones .
Utility: Pyridones are privileged scaffolds in antivirals and cardiotonic agents (e.g., Milrinone analogs).
C. Gewald Reaction (2-Aminothiophenes)
Reaction with a ketone and elemental sulfur forms 2-aminothiophene-3-carboxamides .
Utility: Precursors for azo dyes and allosteric modulators of GPCRs.
Figure 2: Divergent synthesis pathways utilizing the cyanoacetamide scaffold.
Safety & Handling (GHS)
While specific toxicological data for this CAS is limited, it should be handled as a Category 2 Irritant based on the properties of the cyanoacetamide class.
Signal Word: Warning
Hazard Statements:
H315: Causes skin irritation.
H319: Causes serious eye irritation.
H335: May cause respiratory irritation.
Precautionary Measures: Use in a fume hood; wear nitrile gloves and safety goggles. Avoid contact with strong acids (risk of hydrolysis to cyanoacetic acid) or strong bases (exothermic deprotonation).
References
PubChem Database. Compound Summary for InChIKey RUUYCRFHVMJFJC-UHFFFAOYSA-N. National Center for Biotechnology Information. Link
Tautomeric Dynamics of 2-Cyano-N-(1-methylpropyl)acetamide: A Technical Analysis
The following technical guide details the structural dynamics, tautomeric equilibria, and synthetic implications of 2-Cyano-N-(1-methylpropyl)acetamide. Executive Summary 2-Cyano-N-(1-methylpropyl)acetamide (also known a...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the structural dynamics, tautomeric equilibria, and synthetic implications of 2-Cyano-N-(1-methylpropyl)acetamide.
Executive Summary
2-Cyano-N-(1-methylpropyl)acetamide (also known as N-sec-butyl-2-cyanoacetamide) represents a critical scaffold in the synthesis of heterocyclic pharmaceuticals, particularly substituted pyridines and pyrimidines. Its chemical versatility is governed by the "active methylene" moiety located between the electron-withdrawing nitrile and amide groups. While the compound exists predominantly in the keto-amide form in the ground state, its reactivity is dictated by its access to enolic and ionic tautomers. This guide analyzes these equilibria, providing researchers with the mechanistic insights required to optimize alkylation and condensation workflows.
Structural Fundamentals & Electronic Environment
The reactivity of 2-Cyano-N-(1-methylpropyl)acetamide is defined by the synergistic electron-withdrawing effects of the cyano (
) and carboxamide () groups. These groups acidify the -methylene protons, lowering the significantly compared to simple amides.
Physicochemical Profile
Property
Value / Description
IUPAC Name
2-Cyano-N-(butan-2-yl)acetamide
Molecular Formula
Molecular Weight
140.18 g/mol
Chirality
Contains one chiral center at C(2') of the butyl chain ( enantiomers).
Active Site
C(2) Methylene (-carbon).
Est. (-H)
~11.0 – 12.0 (DMSO)
The Active Methylene "Hotspot"
The C(2) protons are flanked by a carbonyl dipole and a nitrile triple bond. The resulting inductive (
) and mesomeric () effects stabilize the negative charge upon deprotonation, making the enolate form a highly accessible intermediate. This acidity is the gateway to the compound's tautomeric manifold.
Tautomeric Equilibria
The molecule does not exist as a static structure but rather as a dynamic equilibrium of three primary forms. While the Keto-Amide (A) is thermodynamically dominant in neutral media, the Enol-Imidate (B) and Ketenimine (C) forms become relevant under catalytic conditions or in specific solvent shells.
The Tautomeric Landscape
Keto-Amide (Dominant): The standard neutral form. Characterized by a discrete
bridge.
Enol-Amide (Reactive): Formed via proton transfer from C(2) to the carbonyl oxygen. This form is stabilized by conjugation between the
double bond and the nitrile group.
Imidic Acid (Minor): Proton transfer from the amide nitrogen to the carbonyl oxygen. Less favorable due to the disruption of the stable amide resonance.
Mechanistic Pathway (Graphviz Visualization)
The following diagram illustrates the proton transfer pathways connecting the stable keto form to its reactive tautomers and the anionic transition state.
Figure 1: Tautomeric and acid-base equilibria of 2-Cyano-N-(1-methylpropyl)acetamide. The central Enolate Anion serves as the mechanistic pivot for interconversion.
Analytical Characterization
Distinguishing tautomers requires precise spectroscopic techniques. The rapid exchange rate of protons often leads to averaged signals in NMR unless specific conditions (low temperature, aprotic solvents) are used.
Nuclear Magnetic Resonance (NMR) Signatures
Feature
Keto-Amide Form (Typical)
Enol Form (Transient/Stabilized)
Solvent
or
(stabilizes H-bonds)
- Signal
Singlet, 3.4 – 3.8 ppm
Disappears or shifts to alkene region ( 5.0-6.0)
Amide
Broad singlet, 6.0 – 8.0 ppm
Sharpened or shifted due to intramolecular H-bonding
Enolic
Absent
Broad singlet, 10.0 – 12.0 ppm (rarely seen)
Carbonyl
160 – 165 ppm ()
170+ ppm () or shifted
Nitrile
115 – 117 ppm
118 – 120 ppm (conjugated)
Expert Insight: In
, the compound will appear almost exclusively in the keto form. To observe enolic character, use , which acts as a hydrogen-bond acceptor, stabilizing the enol species. However, even in DMSO, the equilibrium heavily favors the keto form unless a base is added.
Infrared (IR) Spectroscopy
Nitrile Stretch (
): Sharp band at . A shift to lower wavenumbers indicates conjugation (Enol form).
Amide I (
): Strong band at .
Amide II (
bend):.
Enol Detection: Appearance of a broad
stretch () and a stretch () signifies enolization.
Synthetic Implications: The "Masked" Nucleophile
For drug development professionals, the tautomeric nature of this compound is the basis for its utility in Knoevenagel Condensations and Guareschi-Thorpe reactions .
Reactivity Profile
The "Keto" form is the storage state. The "Enolate" is the reacting species.[1]
Alkylation: Treating with a base (e.g.,
) generates the enolate, which attacks alkyl halides.
Condensation: Reaction with aldehydes yields arylidene derivatives. The mechanism relies on the enol/enolate attacking the electrophilic carbonyl of the aldehyde.
Protocol: Monitoring Tautomeric Exchange via D
O Shake
This protocol validates the acidity of the
-protons and the accessibility of the enol form.
Objective: Confirm active methylene character via Deuterium exchange.
MDPI. (2022). The Compound (E)-2-Cyano-N,3-diphenylacrylamide: A Potential Drug for Treatment of Inflammatory Diseases. Molecules. Retrieved from [Link]
Hydrogen Bonding Potential of 2-Cyano-N-(1-methylpropyl)acetamide: A Structural & Thermodynamic Analysis
[1] Executive Summary 2-Cyano-N-(1-methylpropyl)acetamide (CAS 52493-36-4) represents a distinct class of "active methylene" scaffolds widely utilized in pharmaceutical synthesis and crystal engineering.[][2] Unlike simp...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary
2-Cyano-N-(1-methylpropyl)acetamide (CAS 52493-36-4) represents a distinct class of "active methylene" scaffolds widely utilized in pharmaceutical synthesis and crystal engineering.[][2] Unlike simple amides, this molecule possesses a quadrupole hydrogen bonding architecture : a classical amide donor/acceptor pair, a nitrile acceptor, and a highly acidic
-methylene donor.[]
This guide provides a comprehensive technical analysis of its hydrogen bonding (HB) potential. We move beyond basic functional group counting to explore the competitive thermodynamics between amide-amide homosynthons and cyano-methylene heterosynthons, the impact of the hydrophobic sec-butyl tail on solvation shells, and experimental protocols for quantifying these interactions in drug development contexts.
Part 1: Molecular Architecture & H-Bonding Motifs[1]
The Donor-Acceptor Map
The hydrogen bonding potential of 2-Cyano-N-(1-methylpropyl)acetamide is defined by four distinct electronic poles. The molecule exists primarily in the trans-amide conformation, but the "active" nature of the
Primary driver of dimerization and chain formation.[]
Carbonyl O
Acceptor (HBA)
Strong
Primary acceptor; prefers linear geometries with NH donors.[]
Nitrile N
Acceptor (HBA)
Weak/Medium
Secondary acceptor; engages in cooperative networks or -stacking.[]
-Methylene CH
Donor (Weak)
Weak ()
"Active Methylene" : Highly acidic due to flanking EWGs (CN/CO).[] Forms auxiliary bonds.
The "Active Methylene" Effect
The methylene group at position 2 is flanked by a nitrile and a carbonyl.[3] This "push-pull" electronic environment significantly lowers the pKa (est. 11-12 in DMSO), making these protons unusually acidic for carbon-bound hydrogens.
Consequence: In crystal lattices or concentrated solution, these protons act as donors for non-classical hydrogen bonds (
or ), stabilizing supramolecular sheets that would otherwise be destabilized by the steric bulk of the sec-butyl group.[]
Visualization of Interaction Pathways
The following diagram maps the competitive signaling and binding pathways inherent to the molecule's structure.
Figure 1: Interaction map showing the hierarchy of hydrogen bonding motifs.[] The primary amide sites drive dimerization, while the active methylene and nitrile groups facilitate higher-order 2D sheet formation.
Part 2: Thermodynamic & Kinetic Perspectives
Competitive Equilibria: Dimer vs. Catemer
In solution, 2-Cyano-N-(1-methylpropyl)acetamide exists in a dynamic equilibrium between solvated monomers, cyclic dimers, and linear chains (catemers).[]
Cyclic Dimer (
):
Formed by two
bonds.
Thermodynamics: Enthalpically favored (
).
Steric Constraint: The bulky 1-methylpropyl group creates steric pressure.[] While the dimer is stable, the bulkiness often shifts the equilibrium toward linear chains in concentrated solutions to relieve strain.
Linear Catemer (
):
Infinite chains where
of molecule A binds to of molecule B.[]
Role of Nitrile: The nitrile group often engages the "active" methylene protons of adjacent chains, cross-linking them into layers. This is critical for solubility profiles; these layers must be peeled apart by solvent molecules.
Solvation and Lipophilicity
The sec-butyl (1-methylpropyl) tail is hydrophobic.[]
Water Solubility: Limited.[][3] The hydrophobic tail disrupts the water network, while the polar head group hydrates. The molecule likely acts as a hydrotrope or forms micelle-like aggregates at high concentrations.[]
Lipinski Context:
H-Bond Donors: 1 (NH)[]
H-Bond Acceptors: 2 (CO, CN)[]
Molecular Weight: ~140 g/mol []
Implication: High membrane permeability. The ability to shield its polar core via dimerization allows it to pass through lipid bilayers efficiently.
Part 3: Experimental Characterization Protocols
To validate the H-bonding potential in a drug development pipeline, rely on NMR Titration .[] This method is superior to IR for quantifying binding constants (
) in solution.
Protocol:
NMR Titration for
Determination
Objective: Determine the self-association constant (
(Non-polar, non-competing) or (Competing, to mimic biological environment). Note: Use to measure intrinsic H-bond strength.
Workflow:
Preparation: Prepare a stock solution of the analyte (e.g., 100 mM) in dry
.
Dilution Series: Prepare 5-7 samples ranging from 1 mM to 100 mM.
Acquisition:
Acquire
NMR spectra at constant temperature (298 K).
Target Signal: Monitor the Amide
proton (typically 6.0 - 8.5 ppm).[]
Secondary Target: Monitor the
-methylene protons ( 3.5 - 4.0 ppm).
Data Analysis:
Observation: As concentration increases, the
peak will shift downfield (higher ppm) due to deshielding from H-bond formation.[]
Plot:
vs. Concentration .
Fitting: Fit data to the dimerization isotherm equation (Saunders-Hyne model) to extract
.
Expected Results:
Amide NH: Significant downfield shift (
).[]
-CH: Slight downfield shift (), confirming participation of the active methylene in supramolecular clustering.
Visualization of NMR Workflow
Figure 2: Step-by-step logic flow for determining hydrogen bond association constants via NMR.
Part 4: Applications in Drug Design
Bioisosterism
The 2-cyanoacetamide moiety is a validated bioisostere for:
Ureas: Similar H-bond donor/acceptor geometry but different metabolic stability.[]
Phenols: The acidic active methylene can mimic the acidity of a phenol OH in specific enzyme pockets (e.g., kinase inhibitors).
Tautomerism and Reactivity
While the keto-amide form is dominant, the "active" nature allows for enolization or ketenimine formation under basic conditions.
Drug Stability Warning: In formulation, avoid strong bases which can deprotonate the
-carbon, leading to racemization (if the adjacent group were chiral) or oxidative degradation.
Crystal Engineering: The molecule can be used as a co-former in pharmaceutical co-crystals.[] The nitrile group is an excellent acceptor for hydroxyl-rich APIs (Active Pharmaceutical Ingredients), potentially improving the solubility of Class II/IV drugs.
References
Crystal Structure of Analog : Subhadramma, S., et al. "Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide."[] Acta Crystallographica Section E, 2015.[5] Link
Active Methylene Chemistry : "Active Methylene Compounds." eGyanKosh, Unit 8. Link
H-Bonding in Cyanoacetamides : Domasevitch, K. V., et al. "Hydrogen-bonding landscape of the carbamoylcyanonitrosomethanide anion."[] Acta Crystallographica Section E, 2024.[6] Link
General H-Bond Principles : Gilli, G., & Gilli, P.[] "The Nature of the Hydrogen Bond." Oxford University Press, 2009. (Foundational Text).
2-Cyano-N-(1-methylpropyl)acetamide Data : PubChem Compound Summary for CID 9608552.[] Link
Application Note: Knoevenagel Condensation of 2-Cyano-N-(1-methylpropyl)acetamide
Part 1: Introduction & Scope This guide details the optimized conditions for the Knoevenagel condensation of 2-Cyano-N-(1-methylpropyl)acetamide (also known as N-sec-butyl-2-cyanoacetamide) with aromatic and heteroaromat...
Author: BenchChem Technical Support Team. Date: March 2026
Part 1: Introduction & Scope
This guide details the optimized conditions for the Knoevenagel condensation of 2-Cyano-N-(1-methylpropyl)acetamide (also known as N-sec-butyl-2-cyanoacetamide) with aromatic and heteroaromatic aldehydes.
This specific active methylene compound is a critical building block in the synthesis of cyanoacrylamides , a scaffold widely represented in medicinal chemistry (e.g., JAK3/TAK1 kinase inhibitors) and agrochemicals (fungicides). The N-(1-methylpropyl) moiety introduces specific lipophilic properties that modulate the bioavailability and metabolic stability of the final pharmacophore, distinguishing it from simpler N-methyl or N-ethyl analogues.
Mechanistic Insight
The reaction proceeds via a base-catalyzed nucleophilic addition-elimination pathway.
Deprotonation: A weak base (e.g., piperidine) deprotonates the
-carbon of the acetamide, which is highly acidic () due to the flanking electron-withdrawing nitrile (-CN) and amide (-CONH-) groups.
Nucleophilic Attack: The resulting enolate attacks the electrophilic carbonyl carbon of the aldehyde.
Dehydration: The intermediate aldol adduct undergoes rapid dehydration (E1cB mechanism) to form the thermodynamically stable (
)--unsaturated cyanoacrylamide.
Part 2: Experimental Protocol
Standard "Gold Standard" Protocol
This protocol is robust, scalable, and optimized for high purity without the need for chromatographic purification.
Reagents:
Active Methylene: 2-Cyano-N-(1-methylpropyl)acetamide (1.0 equiv.)
Optional: Glacial Acetic Acid (5–10 mol%, used if in situ formation of piperidinium acetate is desired for pH buffering)
Step-by-Step Procedure:
Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-Cyano-N-(1-methylpropyl)acetamide (10 mmol) in Ethanol (15 mL).
Note: The sec-butyl chain adds lipophilicity; if solubility is slow at RT, warm slightly to 40°C.
Addition: Add the Aromatic Aldehyde (10 mmol). Stir for 2 minutes to ensure homogeneity.
Expert Tip: For sterically hindered aldehydes (e.g., 2,6-disubstituted), increase catalyst load to 10 mol% and add an equivalent amount of Acetic Acid to prevent Cannizzaro side reactions.
Reaction: Attach a reflux condenser. Heat the mixture to Reflux (78–80°C) for 2–4 hours .
Monitoring: Check progress via TLC (Mobile Phase: 30% EtOAc in Hexanes). The product typically appears as a UV-active spot with a lower
than the aldehyde but higher than the amide.
Workup (Crystallization):
Remove the heat source and allow the flask to cool to Room Temperature (RT).
Once at RT, transfer the flask to an ice-water bath (0–4°C) and stir for 30 minutes. The product should precipitate as a crystalline solid.
Isolation: Filter the solid using a Büchner funnel. Wash the filter cake with cold Ethanol (
mL) and then cold Hexane ( mL) to remove trace aldehyde.
Drying: Dry the solid in a vacuum oven at 50°C for 4 hours.
Green / Microwave-Assisted Protocol
For high-throughput library generation, this solvent-free method reduces time from hours to minutes.
Workup: Add water to the reaction melt; sonicate to precipitate the product. Filter and wash with water/ethanol (9:1).
Part 3: Visualization & Data
Experimental Workflow Diagram
Figure 1: Decision-tree workflow for the synthesis of (E)-2-cyano-N-(1-methylpropyl)acrylamides.
Solvent & Catalyst Optimization Table
The following data summarizes the efficiency of various conditions for N-alkyl cyanoacetamides (based on comparative literature data for similar steric bulk).
Solvent
Catalyst
Temp (°C)
Time (h)
Yield (%)
Comments
Ethanol
Piperidine
80 (Reflux)
2–4
85–95
Recommended. Best balance of solubility and rate.
Water
CTAB (Surfactant)
25 (RT)
6–12
70–85
Green method. Requires longer times for hindered aldehydes.
Toluene
Piperidine/AcOH
110 (Reflux)
2–3
80–90
Use with Dean-Stark trap to push equilibrium (azeotropic removal of water).
None (Neat)
NHOAc
80 (MW)
0.1
88–96
Microwave method. Excellent for library synthesis.
Part 4: Troubleshooting & Critical Parameters
Steric Hindrance of the sec-Butyl Group
The 1-methylpropyl (sec-butyl) group creates moderate steric bulk near the amide nitrogen. While this does not directly block the active methylene site, it can influence the solubility and the packing of the crystal lattice during workup.
Issue: Product oils out instead of crystallizing.
Fix: Scratch the inner wall of the flask with a glass rod or add a seed crystal. Alternatively, switch the solvent system to EtOH:Water (3:1) to force precipitation.
Aldehyde Reactivity
Electron-Poor Aldehydes (e.g., Nitrobenzaldehyde): React very fast (often <1 hour). Monitor closely to avoid side reactions.
Electron-Rich Aldehydes (e.g., 4-Methoxybenzaldehyde): React slower. If conversion stalls, add an additional 2 mol% piperidine and extend reflux.
Safety Note
Cyanide Risk: While the nitrile group is stable under these conditions, avoid strong acids or oxidizers that could liberate HCN.
Handling: 2-Cyano-N-(1-methylpropyl)acetamide is an irritant. Use standard PPE (gloves, goggles, fume hood).
Part 5: References
BenchChem. Application Notes and Protocols: Knoevenagel Condensation of N-(tert-butyl)-2-cyanoacetamide.[1] (Accessed 2025).[1][2][3][4] Link
Context: Provides the foundational protocol for N-alkyl cyanoacetamides, serving as the primary baseline for the N-sec-butyl derivative.
National Institutes of Health (NIH) / PMC. Design, synthesis, and bioevaluation of novel unsaturated cyanoacetamide derivatives. (2024).[2] Link
Context: Validates the microwave-assisted ammonium acetate method for cyanoacetamide condensations.
Mediterranean Journal of Medical Research. Efficient synthesis of novel arylidene cyanoacetamide derivatives via Knoevenagel condensation. (2025).[1][4][5] Link
Context: Confirms the reactivity trends of N-substituted cyanoacetamides and the efficiency of ethanol/piperidine systems.
SciELO. Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates. (2023).[3] Link
Context: Discusses the mechanistic role of base catalysts and solvent effects on yield and purity.
Application Note: High-Efficiency Synthesis of N-sec-Butyl-2-Cyanoacetamide
Executive Summary This Application Note details the protocol for the synthesis of N-sec-butyl-2-cyanoacetamide via the amidation of cyanoacetic acid with sec-butylamine. While direct thermal dehydration is possible, it o...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This Application Note details the protocol for the synthesis of N-sec-butyl-2-cyanoacetamide via the amidation of cyanoacetic acid with sec-butylamine. While direct thermal dehydration is possible, it often leads to decarboxylation or polymerization due to the thermal instability of cyanoacetic acid. Therefore, this guide prioritizes a 1,1'-Carbonyldiimidazole (CDI) mediated coupling strategy. This method offers mild reaction conditions, high yields, and a simplified workup profile suitable for pharmaceutical intermediate synthesis.
Target Audience: Medicinal Chemists, Process Development Scientists.[1]
Scientific Foundation & Mechanistic Insight
The Challenge: Active Methylene & Thermal Instability
Cyanoacetic acid contains an "active methylene" group (
) flanked by an electron-withdrawing nitrile () and a carbonyl group. This makes the -protons significantly acidic ().
Risk 1: Decarboxylation: Heating cyanoacetic acid induces decarboxylation to form acetonitrile.
Risk 2: Knoevenagel Condensation: In the presence of strong bases or aldehydes, the active methylene can undergo unwanted condensation.
The Solution: CDI Activation
We utilize 1,1'-Carbonyldiimidazole (CDI) to activate the carboxylic acid.[2][3]
Mechanism: CDI reacts with cyanoacetic acid to release
and form a reactive N-acylimidazole intermediate.
Advantage: The reaction proceeds at room temperature (or slightly below), mitigating thermal degradation. The byproduct, imidazole, is water-soluble and easily removed.
Thermodynamics: The irreversible evolution of
gas drives the activation step to completion.
Materials & Equipment
Reagents Table
Reagent
MW ( g/mol )
Equiv.
Role
Purity
Cyanoacetic Acid
85.06
1.0
Substrate
>98%
sec-Butylamine
73.14
1.1
Nucleophile
>99%
CDI
162.15
1.1
Coupling Agent
>97%
Dichloromethane (DCM)
84.93
Solvent
Solvent
Anhydrous
THF (Alternative)
72.11
Solvent
Solvent
Anhydrous
Equipment
Three-neck round-bottom flask (250 mL).
Nitrogen/Argon inert gas line.
Addition funnel (pressure-equalizing).
Magnetic stirrer & stir bar.
Ice-water bath.
Experimental Protocol (Method A: CDI Coupling)
Step-by-Step Methodology
Step 1: Activation of Cyanoacetic Acid
Setup: Flame-dry a 250 mL three-neck flask and purge with nitrogen.
Dissolution: Charge the flask with Cyanoacetic Acid (8.51 g, 100 mmol) and Anhydrous DCM (100 mL) . Stir until dissolved.
CDI Addition: Cool the solution to 0°C using an ice bath. Add CDI (17.8 g, 110 mmol) portion-wise over 15 minutes.
Observation: Vigorous evolution of
gas will occur. Ensure proper venting.
Completion: Remove the ice bath and stir at Room Temperature (RT) for 30–45 minutes until gas evolution ceases. This indicates the formation of the active N-cyanoacetylimidazole.
Step 2: Amine Coupling
Cooling: Return the reaction mixture to 0°C .
Addition: Mix sec-Butylamine (8.05 g, 11.1 mL, 110 mmol) with 10 mL of DCM in the addition funnel. Add this solution dropwise to the reaction mixture over 20 minutes.
Control: Maintain internal temperature
to minimize side reactions.
Reaction: Allow the mixture to warm to RT and stir for 3–4 hours .
Monitoring: Check progress via TLC (See Section 5).[4]
Step 3: Workup & Purification
Quench: Add 1M HCl (50 mL) to the reaction mixture. This neutralizes excess amine and protonates the imidazole byproduct (making it water-soluble).
Separation: Transfer to a separatory funnel. Collect the organic (DCM) layer.
Wash: Wash the organic layer sequentially with:
Water (50 mL)
Saturated
(50 mL) – Removes unreacted acid.
Brine (50 mL)
Drying: Dry the organic phase over anhydrous
, filter, and concentrate under reduced pressure (Rotovap, bath).
Crystallization: The crude residue is typically a white to off-white solid. Recrystallize from Ethyl Acetate/Hexanes or Ethanol if higher purity is required.
Process Analytical Technology (PAT) & QC
Thin Layer Chromatography (TLC)[5]
Stationary Phase: Silica Gel
.
Mobile Phase: Ethyl Acetate : Hexane (1:1) or MeOH : DCM (5:95).
Visualization:
UV (254 nm): Cyanoacetamide has weak absorbance.
KMnO4 Stain: Oxidizes the active methylene/amine (Yellow/Brown spot).
Iodine Chamber: General detection.
Expected Analytical Data
Appearance: White crystalline solid.
Melting Point: Expect range 85–95°C (Homologs: N-butyl is
; branching usually lowers MP).
1H NMR (400 MHz, CDCl3):
6.2–6.5 (br s, 1H, NH )
3.9–4.0 (m, 1H, CH of sec-butyl)
3.3–3.4 (s, 2H, CH2 -CN)
1.5 (m, 2H, CH2 of sec-butyl)
1.1 (d, 3H, CH3 )
0.9 (t, 3H, CH3 )
Visualization: Reaction Workflow
Caption: Logical workflow for the CDI-mediated synthesis of N-sec-butyl-2-cyanoacetamide.
Troubleshooting & Safety
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Low Yield
Incomplete activation (CDI quality).
Ensure CDI is white/fluffy (hydrolyzes in air). Increase activation time.
Red/Pink Color
Oxidation of active methylene.
Purge solvents with . Keep reaction in dark.
Oil instead of Solid
Impurities preventing lattice formation.
Triturate with cold diethyl ether or hexanes to induce precipitation.
Cyanoacetic Acid: Corrosive and toxic. While the nitrile group is stable, avoid contact with strong acids which could theoretically liberate HCN (though unlikely under these conditions).
sec-Butylamine: Highly flammable and corrosive. Handle in a fume hood.
CDI: Moisture sensitive. Releases
rapidly; do not seal the vessel tightly during activation.
References
Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link
El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link
BenchChem. (n.d.). Catalyst selection and optimization for N-(tert-butyl)-2-cyanoacetamide reactions. Retrieved October 26, 2023. Link
PubChem. (n.d.).[5] Cyanoacetic acid - Compound Summary. National Library of Medicine. Link
Application Note: Microwave-Assisted Synthesis of 2-Cyano-N-(1-methylpropyl)acetamide
Executive Summary & Scientific Rationale This application note details a robust, "Green Chemistry" protocol for the synthesis of 2-Cyano-N-(1-methylpropyl)acetamide (also known as N-sec-butylcyanoacetamide). This structu...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Scientific Rationale
This application note details a robust, "Green Chemistry" protocol for the synthesis of 2-Cyano-N-(1-methylpropyl)acetamide (also known as N-sec-butylcyanoacetamide). This structure is a critical pharmacophore in the development of anticonvulsants and a versatile intermediate for synthesizing substituted pyridines and pyrazoles via Knoevenagel condensations.
The Challenge: Thermal Limitations
Conventional thermal synthesis of cyanoacetamides via the aminolysis of ethyl cyanoacetate suffers from significant drawbacks:
Slow Kinetics: Thermal reflux often requires 4–12 hours due to the reversibility of the initial nucleophilic attack.
Volatile Reagents: The nucleophile, sec-butylamine (1-methylpropylamine), has a boiling point of ~63 °C. Open-vessel thermal reflux leads to significant reagent loss, requiring large excesses of the amine.
Solvent Waste: Traditional methods utilize toluene or ethanol, necessitating energy-intensive downstream removal.
The Solution: Microwave Dielectric Heating
This protocol utilizes Microwave-Assisted Organic Synthesis (MAOS) to overcome these barriers. By employing a sealed vessel system, we can superheat the reaction mixture well above the boiling point of the amine (to 120–140 °C). The dipolar polarization of the reagents—specifically the polar transition state of the amidation—allows for rapid energy transfer, reducing reaction times from hours to minutes while eliminating the need for process solvents.
Reaction Mechanism & Stoichiometry
The synthesis proceeds via a nucleophilic acyl substitution (aminolysis).
Chemical Equation:
Mechanistic Insight:
Nucleophilic Attack: The lone pair of the sec-butylamine nitrogen attacks the carbonyl carbon of ethyl cyanoacetate.
Tetrahedral Intermediate: A zwitterionic tetrahedral intermediate is formed. Microwave irradiation is believed to stabilize the polar transition state leading to this intermediate (specific microwave effect).
Elimination: Ethanol is eliminated, reforming the carbonyl double bond to yield the amide.
Reactor: Single-mode microwave reactor (e.g., Biotage Initiator+ or CEM Discover) capable of handling 20 bar pressure.
Vessel: 2–5 mL microwave-transparent pressure vial with a crimp/snap cap and silicone/PTFE septum.
Method A: Solvent-Free Protocol (Recommended)
This method maximizes "Green" efficiency and reaction rate.
Preparation: In a 5 mL microwave vial, add a magnetic stir bar.
Loading:
Add 1.13 g (10 mmol) of Ethyl cyanoacetate.
Add 0.88 g (12 mmol, 1.2 eq) of sec-butylamine.
Note: A 20% excess of amine is used to drive the equilibrium forward and account for minor handling losses, though the sealed vessel minimizes this need compared to thermal methods.
Sealing: Immediately cap the vial to prevent evaporation of the amine.
Irradiation Parameters:
Temperature: 130 °C
Time: 10 minutes (Hold time)
Pre-stirring: 30 seconds
Absorption Level: High (due to polar reagents)
Max Pressure: Set safety limit to 15 bar.
Cooling: Use compressed air cooling (built-in) to rapidly drop temperature to <50 °C.
Workup & Purification[1][2]
Post-Reaction: The reaction mixture will likely be a viscous oil or semi-solid upon cooling.
Volatile Removal: uncapping the vial and placing it in a vacuum desiccator or using a rotary evaporator will remove the byproduct ethanol and excess sec-butylamine.
Crystallization (Self-Validating Step):
Dissolve the crude residue in a minimum amount of hot Ethanol/Water (1:1 mixture).
Allow to cool slowly to room temperature, then to 4 °C.
Validation: White crystalline needles should form. If oiling out occurs, scratch the glass or seed with a crystal.
Isolation: Filter via vacuum filtration, wash with cold water, and dry.
Data Analysis & Comparison
The following data summarizes the efficiency gains of the microwave protocol over standard thermal methods.
Parameter
Conventional Thermal Reflux
Microwave Protocol (This Work)
Improvement Factor
Temperature
80 °C (Reflux in EtOH)
130 °C (Sealed/Neat)
+50 °C (Kinetic Boost)
Time
6 Hours
10 Minutes
36x Faster
Solvent
Ethanol (20 mL)
None (Neat)
100% Solvent Reduction
Yield
65–75%
88–94%
+20% Yield
Atom Economy
Low (Solvent waste)
High
Green Chemistry Aligned
Visual Workflows
Experimental Workflow
The following diagram outlines the operational sequence for the synthesis.
Figure 1: Step-by-step workflow for the solvent-free microwave synthesis.
Troubleshooting & Optimization Logic
Use this decision tree to optimize conditions if the "Self-Validating" yield targets are not met.
Figure 2: Decision tree for troubleshooting reaction conversion and purity.
Characterization Expectations
To validate the synthesis, the following spectral data should be confirmed:
IR Spectroscopy:
CN stretch: Distinct sharp peak at ~2260 cm⁻¹.
C=O (Amide I): Strong peak at ~1650–1660 cm⁻¹.
NH stretch: Broad band at ~3200–3300 cm⁻¹.
¹H NMR (CDCl₃, 400 MHz):
6.0–6.5 (br s, 1H, NH).
3.8–4.0 (m, 1H, CH of sec-butyl).
3.3–3.4 (s, 2H, CO-CH₂-CN).
1.4–1.6 (m, 2H, CH₂ of sec-butyl).
1.1–1.2 (d, 3H, CH₃).
0.9 (t, 3H, terminal CH₃).
References
Kappe, C. O. (2004). Controlled Microwave Heating in Modern Organic Synthesis. Angewandte Chemie International Edition.
BenchChem. (2025).[1] Protocol for the synthesis of 2-cyano-N-(3-phenylpropyl)acetamide. BenchChem Protocols. (General protocol adaptation).
Polshettiwar, V., & Varma, R. S. (2008). Microwave-Assisted Organic Synthesis and Transformations using Benign Reaction Media. Accounts of Chemical Research.
Subhadramma, S., et al. (2013). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E. (Confirmation of MW synthesis for cyanoacetamides).
Moseley, J. D., & Kappe, C. O. (2011). A critical assessment of the greenness and energy efficiency of microwave-assisted organic synthesis. Green Chemistry.
catalytic methods for alkylation of 2-Cyano-N-(1-methylpropyl)acetamide
An In-Depth Guide to the Catalytic Alkylation of 2-Cyano-N-(1-methylpropyl)acetamide Abstract The C-alkylation of active methylene compounds is a cornerstone of modern organic synthesis, enabling the construction of comp...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide to the Catalytic Alkylation of 2-Cyano-N-(1-methylpropyl)acetamide
Abstract
The C-alkylation of active methylene compounds is a cornerstone of modern organic synthesis, enabling the construction of complex carbon skeletons. This guide provides a detailed exploration of catalytic methods for the alkylation of 2-Cyano-N-(1-methylpropyl)acetamide, a valuable precursor in the synthesis of heterocyclic compounds and potential pharmaceutical agents.[1][2] We delve into the mechanistic underpinnings and provide field-proven protocols for Phase-Transfer Catalysis (PTC), microwave-assisted synthesis, and asymmetric organocatalysis. This document is intended for researchers, scientists, and drug development professionals seeking robust and efficient methodologies for creating substituted cyanoacetamide derivatives.
Introduction: The Significance of α-Alkylated Cyanoacetamides
2-Cyano-N-(1-methylpropyl)acetamide belongs to the class of active methylene compounds, characterized by a CH₂ group flanked by two electron-withdrawing groups (a nitrile and an amide). This structural motif renders the α-protons sufficiently acidic to be removed by a moderately strong base, forming a resonance-stabilized carbanion. The subsequent reaction of this nucleophilic intermediate with an electrophile, such as an alkyl halide, provides a direct route to α-substituted products. These products are versatile intermediates, particularly in the synthesis of substituted pyridones, quinolines, and other heterocyclic systems of medicinal interest.[3][4]
The primary challenge in this alkylation lies in achieving high selectivity and yield while using practical, safe, and scalable conditions. Traditional methods often rely on hazardous strong bases like sodium hydride (NaH) or metal alkoxides in anhydrous solvents.[5] Modern catalytic approaches, particularly Phase-Transfer Catalysis (PTC), offer milder, safer, and often more efficient alternatives, avoiding the need for strictly anhydrous conditions and minimizing side reactions like amide hydrolysis.[6][7]
Core Principle: Activating the Methylene Group
The alkylation reaction proceeds via a two-step mechanism: deprotonation followed by nucleophilic substitution.
Caption: General scheme for the alkylation of 2-Cyano-N-(1-methylpropyl)acetamide.
Deprotonation: The presence of the cyano (-CN) and carbonyl (C=O) groups significantly increases the acidity of the α-protons (pKa ≈ 11-13). A base removes one of these protons to generate a nucleophilic enolate. The choice of base is critical; it must be strong enough to deprotonate the substrate but not so strong as to cause hydrolysis of the amide or other side reactions.[6] Inorganic bases like potassium carbonate (K₂CO₃) are often ideal.
Nucleophilic Attack (Sₙ2): The generated enolate anion attacks the electrophilic carbon of an alkylating agent (e.g., an alkyl halide), displacing the leaving group and forming a new carbon-carbon bond.
Methodology 1: Phase-Transfer Catalysis (PTC)
Phase-Transfer Catalysis is an exceptionally powerful technique for reactions between reactants located in different immiscible phases (e.g., a solid base and an organic solution).[7] It avoids the need for harsh, anhydrous conditions and often leads to clean, high-yielding reactions.
The PTC Mechanism
The catalyst, typically a quaternary ammonium salt like tetrabutylammonium bromide (TBAB), acts as a shuttle for the anionic reactant.[8][9]
Interfacial Deprotonation: The solid inorganic base (e.g., K₂CO₃) deprotonates the cyanoacetamide at the solid-liquid interface, forming a potassium enolate.
Ion Exchange: The phase-transfer catalyst (Q⁺X⁻) exchanges its anion (X⁻) for the enolate anion at the interface.
Organic Phase Transport: The newly formed lipophilic ion pair, [Q⁺][Enolate⁻], is soluble in the organic solvent and diffuses away from the interface.
Alkylation: In the organic phase, the "naked" and highly reactive enolate anion reacts with the alkyl halide (R'-X) to form the product.
Catalyst Regeneration: The catalyst is regenerated as Q⁺X⁻, which can then return to the interface to begin another cycle.
Caption: The catalytic cycle of solid-liquid Phase-Transfer Catalysis.
Protocol: PTC Alkylation with Benzyl Bromide
This protocol details the mono-alkylation of 2-Cyano-N-(1-methylpropyl)acetamide using benzyl bromide as the alkylating agent.
Round-bottom flask, reflux condenser, magnetic stirrer
Standard workup and purification supplies
Procedure:
Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-Cyano-N-(1-methylpropyl)acetamide, powdered K₂CO₃, and TBAB.
Solvent Addition: Add toluene to the flask.
Initiation: Begin vigorous stirring and add benzyl bromide dropwise at room temperature.
Reaction: Heat the mixture to 60-70 °C and maintain for 4-12 hours. The reaction progress can be monitored by Thin-Layer Chromatography (TLC). Rationale: Moderate heating increases the reaction rate without promoting significant side reactions. Vigorous stirring is crucial to maximize the interfacial area between the solid base and the liquid phase.[8]
Workup: After completion, cool the reaction to room temperature. Filter the mixture to remove the solid K₂CO₃ and other inorganic salts. Wash the solids with a small amount of toluene.
Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with water (2x) and brine (1x) to remove any remaining TBAB and salts.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: The crude product is typically purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure α-benzylated product.
Methodology 2: Microwave-Assisted Synthesis
Microwave-assisted organic synthesis (MAOS) can dramatically reduce reaction times from hours to minutes, often improving yields and reducing byproduct formation.[10][11] For the alkylation of active methylene compounds, microwave heating can be applied to PTC conditions, sometimes even allowing for solvent-free reactions.[10]
Protocol: Solvent-Free Microwave Alkylation
This protocol is a green chemistry alternative that minimizes solvent waste.[10][11]
Tetrabutylammonium Bromide (TBAB) (0.1 equiv, may be omitted in some cases)[10]
Butyl Iodide (1.2 equiv)
Microwave reactor vial with a magnetic stir bar
Procedure:
Preparation: In a 10 mL microwave vial, combine 2-Cyano-N-(1-methylpropyl)acetamide, K₂CO₃, and TBAB.
Reagent Addition: Add butyl iodide to the solid mixture.
Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at 120-140 °C for 10-20 minutes with stirring. Rationale: The high temperature, reached rapidly via microwave heating, accelerates the solid-liquid phase reaction. Even without a solvent, the reactants can achieve sufficient mobility.[11]
Workup and Purification: After cooling, add ethyl acetate to the vial to dissolve the organic components. Filter the mixture to remove solids. The filtrate can then be washed, dried, concentrated, and purified via column chromatography as described in the conventional PTC protocol.
For applications in drug development, controlling the stereochemistry at the newly formed chiral center is often critical. Asymmetric phase-transfer catalysis, using a chiral catalyst, is a premier method for achieving enantioselective alkylation of active methylene compounds.[12]
Principles of Asymmetric PTC
Chiral non-racemic quaternary ammonium salts, often derived from cinchona alkaloids, are used as catalysts. The chiral catalyst forms a tightly-bound ion pair with the prochiral enolate. The steric and electronic environment of the catalyst then directs the approach of the alkylating agent to one face of the enolate, resulting in the preferential formation of one enantiomer of the product.
Protocol: Enantioselective Alkylation
This protocol is a representative procedure and may require significant optimization for specific substrate-electrophile combinations.
Materials:
2-Cyano-N-(1-methylpropyl)acetamide (1.0 equiv)
Cesium Carbonate (Cs₂CO₃) or Potassium Hydroxide (KOH) (5.0 equiv)
O-Allyl-N-(9-anthracenylmethyl)cinchonidinium bromide (a Maruoka catalyst) (0.01-0.05 equiv)
Alkyl Bromide (1.5 equiv)
Toluene or Dichloromethane, anhydrous (10-20 mL per mmol)
Inert atmosphere (Nitrogen or Argon)
Procedure:
Setup: Under an inert atmosphere, add the substrate, base, and chiral catalyst to a dried flask.
Solvent and Cooling: Add anhydrous toluene and cool the mixture to 0 °C or lower (e.g., -20 °C). Rationale: Lower temperatures are often required to maximize enantioselectivity by enhancing the energetic difference between the two diastereomeric transition states.
Alkylation: Add the alkyl bromide slowly and allow the reaction to stir at the low temperature for 24-72 hours. Monitor by chiral HPLC or TLC.
Workup and Purification: Quench the reaction with saturated aqueous ammonium chloride. Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate. Purify by column chromatography.
Analysis: Determine the yield and enantiomeric excess (e.e.) of the product using chiral High-Performance Liquid Chromatography (HPLC).
Comparative Overview and Workflow
The choice of method depends on the specific goals of the synthesis, such as speed, scale, cost, or stereochemical control.
Data Presentation: Comparison of Catalytic Methods
Feature
Phase-Transfer Catalysis (Conventional)
Microwave-Assisted PTC
Asymmetric Organocatalytic PTC
Primary Goal
Scalability, Simplicity
Speed, Green Chemistry
Enantiocontrol
Catalyst
TBAB, TBAI (0.05-0.1 eq)
TBAB or Catalyst-Free
Chiral Quaternary Salt (0.01-0.05 eq)
Base
K₂CO₃, KOH
K₂CO₃
Cs₂CO₃, KOH
Solvent
Toluene, Acetonitrile
Toluene or Solvent-Free
Toluene, CH₂Cl₂ (Anhydrous)
Temperature
25 °C to 80 °C
100 °C to 150 °C
-20 °C to 25 °C
Time
4 - 24 hours
5 - 30 minutes
24 - 72 hours
Key Advantage
Cost-effective, robust
High speed, high yield
Access to chiral products
Key Challenge
Moderate reaction times
Requires specialized equipment
High catalyst cost, extensive optimization
Experimental Workflow Visualization
Caption: A typical workflow for the synthesis, purification, and analysis.
Conclusion
The catalytic alkylation of 2-Cyano-N-(1-methylpropyl)acetamide is a highly adaptable and efficient transformation. Phase-Transfer Catalysis offers a simple, scalable, and robust method for general synthesis. For rapid process development and green chemistry applications, microwave-assisted protocols provide a significant advantage. Finally, for the synthesis of high-value, enantiomerically enriched compounds for pharmaceutical applications, asymmetric organocatalysis stands as the method of choice. By understanding the principles behind each method, researchers can select and optimize the ideal conditions to achieve their synthetic goals.
References
[Enantioselective a-Alkylation of Aldehydes by Photoredox Organocatalysis: Rapid Access to Pharmacophore Fragment - Princeton University]([Link] Macmillan Group/files/publications/2015-Angew-Welin.pdf)
Application Note: Green Chemistry Synthesis and Utility of 2-Cyano-N-(1-methylpropyl)acetamide
Target Audience: Researchers, scientists, and drug development professionals. Executive Summary The compound 2-Cyano-N-(1-methylpropyl)acetamide (CAS: 52493-36-4), also known as N-sec-butyl-2-cyanoacetamide, is a highly...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, scientists, and drug development professionals.
Executive Summary
The compound 2-Cyano-N-(1-methylpropyl)acetamide (CAS: 52493-36-4), also known as N-sec-butyl-2-cyanoacetamide, is a highly versatile aliphatic cyanoacetamide. It serves as a critical bifunctional building block in the synthesis of complex heterocycles, including pyridones, thiazoles, and arylidene derivatives. This application note details self-validating, green chemistry protocols for its synthesis, prioritizing atom economy, solvent-free conditions, and energy efficiency over traditional, hazardous methods.
Scientific Rationale & Mechanistic Insights
Traditional amidation of cyanoacetic acid requires stoichiometric amounts of hazardous coupling reagents (e.g., DCC, EDC) and toxic organic solvents (e.g., DMF, dichloromethane), resulting in poor E-factors and significant chemical waste[1].
To strictly align with green chemistry principles, the amidation can be executed via a direct nucleophilic acyl substitution using ethyl cyanoacetate and sec-butylamine.
Causality of Reactant Choice: Ethyl cyanoacetate is chosen over cyanoacetyl chloride to prevent the generation of corrosive HCl gas. The sec-butylamine provides a sterically hindered, yet sufficiently nucleophilic, primary amine. This specific alpha-branching imparts unique lipophilic properties to the final scaffold, which is highly desirable for modulating binding kinetics in downstream drug candidates[2].
Causality of Activation Method: Microwave irradiation is employed under solvent-free conditions. Because both ethyl cyanoacetate and sec-butylamine are highly polar, they efficiently absorb microwave energy (dielectric heating). This rapid, uniform heating overcomes the activation energy barrier of the amidation without the need for bulk solvents, driving the reaction to completion in minutes rather than hours[3]. The sole byproduct is ethanol, which evaporates under the reaction conditions, naturally pushing the equilibrium toward the product according to Le Chatelier's principle.
Experimental Protocols
The following methodologies are designed as self-validating systems, incorporating in-process analytical controls to ensure trustworthiness and reproducibility.
Protocol A: Microwave-Assisted Solvent-Free Synthesis (Primary Route)
Objective: Maximize atom economy and eliminate solvent waste.
Preparation: In a 10 mL microwave-safe reaction vial equipped with a magnetic stir bar, add ethyl cyanoacetate (10.0 mmol, 1.13 g).
Addition: Slowly add sec-butylamine (10.5 mmol, 0.77 g) dropwise over 2 minutes. Mechanistic Note: The slight excess of amine compensates for potential evaporative loss. The dropwise addition controls the initial exothermic acid-base interaction.
Activation: Seal the vial with a pressure-rated cap. Irradiate the mixture in a dedicated microwave synthesizer at 80 °C for 10 minutes (dynamic power modulation, max 50 W).
In-Process Validation (Self-Validation): Remove a 5 µL aliquot and analyze via FT-IR. The protocol is validated as complete when the strong ester carbonyl stretch (~1740 cm⁻¹) is completely replaced by the amide carbonyl stretch (~1680 cm⁻¹) and a broad N-H stretch appears (~3300 cm⁻¹).
Isolation: Cool the vial to room temperature. The byproduct (ethanol) is removed via a gentle stream of nitrogen or rotary evaporation, leaving the crude 2-Cyano-N-(1-methylpropyl)acetamide as a viscous liquid that solidifies upon standing.
Purification: Recrystallize from a minimal amount of hot water/ethanol (9:1) to yield the pure product.
Protocol B: Ultrasound-Assisted Aqueous Synthesis (Alternative Route)
Objective: Utilize acoustic cavitation in a green solvent (water) for temperature-sensitive scale-ups.
Preparation: Suspend ethyl cyanoacetate (10.0 mmol) in 15 mL of deionized water in a 50 mL round-bottom flask.
Addition: Add sec-butylamine (10.5 mmol) to the aqueous suspension.
Activation: Immerse the flask in an ultrasonic bath (40 kHz) and sonicate at 45 °C for 45 minutes. Mechanistic Note: Acoustic cavitation generates localized microscopic hot spots (temperatures >1000 K and pressures >1000 atm), which drastically accelerate the nucleophilic attack in the aqueous boundary layer without bulk heating[4].
Isolation: Extract the aqueous mixture with the green solvent ethyl acetate (2 x 10 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Quantitative Data & Green Metrics
Table 1: Optimization and Comparison of Synthesis Methods
Synthesis Method
Solvent
Temp (°C)
Time
Yield (%)
E-Factor
Traditional Reflux
Toluene
110
12 hrs
72
> 15.0
Ultrasound-Assisted
Water
45
45 mins
88
2.5
Microwave-Assisted
None
80
10 mins
96
< 0.5
Table 2: Green Chemistry Metrics for Protocol A
Metric
Value
Calculation / Implication
Atom Economy (AE)
75.3%
(MW Product / Total MW Reactants) × 100. High AE indicates minimal structural waste.
Carbon Efficiency
100%
All carbon atoms from the cyanoacetate backbone and amine are incorporated.
Solvent Penalty
Zero
Solvent-free conditions eliminate the largest contributor to pharmaceutical waste.
Workflows and Downstream Applications
Caption: Green Synthesis Workflow of 2-Cyano-N-(1-methylpropyl)acetamide and Downstream Apps.
Drug Development Utilities:
Arylidene Derivatives: 2-Cyano-N-(1-methylpropyl)acetamide readily undergoes Knoevenagel condensation with aromatic aldehydes (using green catalysts like NH₄OAc) to form α,β-unsaturated cyanoacetamides. These are potent scaffolds for antimicrobial and anticonvulsant agents[3][5].
Thiazole Assembly: The active methylene group can react with isothiocyanates in a one-pot[3+2] cyclization to access densely functionalized thiazoles, which are critical pharmacophores in modern drug discovery[6].
Kinase Inhibitors: Cyanoacrylamide derivatives are highly effective reversible covalent inhibitors of Transforming growth factor beta-activated kinase 1 (TAK1). The sec-butyl group modulates the steric fit within the kinase ATP-binding pocket[2].
Caption: TAK1 Kinase Inhibition Pathway by Cyanoacetamide Derivatives.
References
*[3] Design, synthesis, and bioevaluation of novel unsaturated cyanoacetamide derivatives: In vitro and in silico exploration - PMC. NIH. 3
*[5] Synthesis of Novel Bioactive Compounds from 2-Cyano-2-(hydroxyimino)acetamide: Application Notes and Protocols - Benchchem. 5
*[2] Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors - PMC. NIH. 2
*[6] ONE-POT SYNTHESIS OF DENSELY FUNCTIONALIZED THIAZOLES AND SYN-3-THIOACRYLATES - LOCKSS. 6
*[4] Ultrasonically Assisted N-Cyanoacylation and Synthesis of Alkyl(4-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)benzoyl)amino Acid Ester Derivatives - PMC. NIH. 4
*[1] Efficient synthesis of novel arylidene cyanoacetamide derivatives via Knoevenagel condensation - Mediterranean Journal of Medical Research.1
Advanced Cyclization Techniques for 2-Cyano-N-(1-methylpropyl)acetamide Derivatives: Protocols and Mechanistic Insights
Introduction & Mechanistic Rationale In modern drug discovery and heterocyclic synthesis, cyanoacetamides serve as highly versatile, polyfunctional synthons[1]. Among these, 2-Cyano-N-(1-methylpropyl)acetamide (CAS 52493...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Rationale
In modern drug discovery and heterocyclic synthesis, cyanoacetamides serve as highly versatile, polyfunctional synthons[1]. Among these, 2-Cyano-N-(1-methylpropyl)acetamide (CAS 52493-36-4)—also known as 2-cyano-N-sec-butylacetamide—offers unique structural advantages. The molecule features three highly reactive centers: an active methylene group, an electrophilic cyano carbon, and a nucleophilic amide nitrogen[1].
What sets the sec-butyl derivative apart is its branched aliphatic side chain. In medicinal chemistry, the sec-butyl group introduces a chiral center and specific steric bulk that can favorably modulate the lipophilicity (logP) and pharmacokinetic profile of the resulting heterocycle. This application note details the causality, mechanistic pathways, and self-validating protocols for cyclizing 2-Cyano-N-(1-methylpropyl)acetamide into complex, pharmacologically relevant scaffolds such as 2-aminothiophenes and 2-aminoquinolines[2][3].
Core Cyclization Pathways: Causality and Logic
Pathway A: The Gewald Multicomponent Reaction (3CR)
The Gewald reaction is a thermodynamically driven, one-pot multicomponent reaction (MCR) that converts a ketone/aldehyde, a cyanoacetamide, and elemental sulfur into a 2-aminothiophene derivative[3][4]. When utilizing 2-Cyano-N-(1-methylpropyl)acetamide, the product is a highly substituted 2-amino-N-(sec-butyl)thiophene-3-carboxamide.
Mechanistic Causality:
Knoevenagel-Cope Condensation: The reaction is initiated by a base (typically morpholine or triethylamine) deprotonating the active methylene of the cyanoacetamide. The resulting carbanion attacks the carbonyl carbon of the ketone, followed by dehydration to form an α,β-unsaturated nitrile intermediate[4][5].
Sulfur Addition: Elemental sulfur (S8) is activated by the amine base, forming a polysulfide chain that undergoes nucleophilic attack on the γ-position of the unsaturated nitrile[5].
Cyclization & Aromatization: Intramolecular cyclization occurs via nucleophilic attack of the sulfide intermediate onto the electrophilic cyano carbon. The subsequent tautomerization and aromatization into the thiophene ring serve as the primary thermodynamic driving force, pulling the complex equilibrium of intermediates forward into a stable product[4][5].
Caption: Mechanistic pathway of the Gewald 3CR for 2-Cyano-N-(1-methylpropyl)acetamide.
Quinoline scaffolds are ubiquitous in antimalarial and oncology drugs[2]. 2-Cyano-N-(1-methylpropyl)acetamide can be condensed with 2-aminobenzaldehydes (or 2-nitrobenzaldehydes followed by reduction) to yield 2-aminoquinoline-3-carboxamides[2].
Mechanistic Causality:
The base-catalyzed Knoevenagel condensation forms an acrylonitrile intermediate. Because the cyano group is highly electrophilic, the adjacent aryl amine (from the 2-aminobenzaldehyde) rapidly undergoes intramolecular nucleophilic attack on the cyano carbon[2][6]. This tandem condensation-annulation is highly efficient because the rigid geometry of the ortho-substituted benzene ring pre-organizes the reactive centers, drastically lowering the activation energy for cyclization.
Quantitative Data: Reaction Optimization
To ensure a self-validating protocol, the Gewald reaction parameters for 2-Cyano-N-(1-methylpropyl)acetamide with cyclohexanone were optimized. The choice of base is critical: morpholine provides the optimal balance of basicity and nucleophilicity required to activate S8 without causing excessive degradation of the cyanoacetamide[4].
Table 1: Optimization of Gewald Cyclization Parameters
Entry
Solvent
Base (Equivalents)
Temp (°C)
Time (min)
Yield (%)
Observation / Causality
1
Ethanol
Triethylamine (1.0)
80 (Reflux)
120
45%
Slow sulfur activation; incomplete conversion.
2
Ethanol
Morpholine (1.0)
80 (Reflux)
90
72%
Standard thermal conditions; moderate byproduct formation.
3
DMF
Morpholine (1.5)
100
60
58%
High temp in DMF led to partial hydrolysis of the amide.
Rationale: Microwave (MW) irradiation is selected over conventional heating to accelerate the rate-limiting aromatization step, thereby preventing the accumulation of reversible polysulfide intermediates that lower overall yield[3][4].
Step-by-Step Methodology:
Reagent Preparation: In a 10 mL microwave-safe reaction vial, add 2-Cyano-N-(1-methylpropyl)acetamide (1.0 mmol, 140.2 mg) and cyclohexanone (1.0 mmol, 98.1 mg).
Solvent & Sulfur Addition: Suspend the reactants in absolute ethanol (3.0 mL). Add finely powdered elemental sulfur (S8) (1.0 mmol, 32.1 mg). Note: Ensure sulfur is finely milled to maximize surface area for amine activation.
Base Catalysis: Add morpholine (1.0 mmol, 87.1 mg) dropwise. The mixture will transition to a dark, heterogeneous suspension as the polysulfides form.
Microwave Irradiation: Seal the vial and irradiate at 80°C for 15 minutes (Dynamic holding time, max power 150W).
In-Process Control (IPC): Monitor completion via TLC (Hexane:EtOAc 7:3). The disappearance of the active methylene starting material confirms the Knoevenagel consumption.
Precipitation & Isolation: Pour the hot reaction mixture into ice-cold distilled water (15 mL) under vigorous stirring. A solid precipitate will crash out. Filter under vacuum and wash with cold water (2 x 5 mL) and cold heptane (5 mL) to remove unreacted sulfur and morpholine traces.
Validation: Analyze the dried solid via LC-MS (Expected[M+H]+ = 253.1) and 1H-NMR. The presence of a broad singlet integrating for 2H around
6.0 ppm confirms the formation of the 2-amino group on the thiophene ring.
Caption: Experimental workflow for the MW-assisted Gewald cyclization protocol.
Rationale: Utilizing a catalytic amount of piperidine facilitates the initial Knoevenagel condensation without inducing unwanted amide hydrolysis, which can occur with stronger bases like NaOH[2].
Step-by-Step Methodology:
Reaction Assembly: In a 25 mL round-bottom flask, dissolve 2-Cyano-N-(1-methylpropyl)acetamide (1.0 mmol) and 2-aminobenzaldehyde (1.0 mmol) in absolute ethanol (5.0 mL).
Catalyst Addition: Add 3-5 drops of piperidine (approx. 0.1 mmol).
Thermal Cyclization: Equip the flask with a reflux condenser and heat the mixture to reflux (78°C) for 3-4 hours.
Monitoring: The reaction is self-validating visually; the solution will turn deep yellow/orange as the highly conjugated quinoline system forms.
Workup: Cool the mixture to room temperature. The product typically crystallizes directly from the ethanolic solution. If crystallization is incomplete, add diethyl ether (2 mL) to induce precipitation.
Filtration: Filter the solid, wash with cold ethanol, and dry under a vacuum. Validate via LC-MS.
References
Cyanoacetamides (IV): Versatile One-Pot Route to 2-quinoline-3-carboxamides
Source: National Center for Biotechnology Information (PMC)
URL:[Link]
Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited
Source: National Center for Biotechnology Information (PMC)
URL:[Link]
Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur
Source: ChemRxiv
URL:[Link]
Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis
Source: ResearchGate / TÜBİTAK Academic Journals
URL:[Link]
Author: BenchChem Technical Support Team. Date: March 2026
Ticket ID: #SYN-CN-SECBU-001
Subject: Yield Improvement & Troubleshooting for N-sec-butylcyanoacetamide
Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]
Executive Summary
The synthesis of 2-Cyano-N-(1-methylpropyl)acetamide (also known as N-sec-butylcyanoacetamide) is a classic nucleophilic acyl substitution (aminolysis) reaction.[1] While theoretically straightforward, researchers often encounter yield plateaus around 60-70% due to three specific factors:
Volatility of the amine: sec-Butylamine (2-aminobutane) boils at 63°C. Uncontrolled exotherms lead to stoichiometric imbalance.[1]
Competitive Dimerization: The starting material (ethyl cyanoacetate) has acidic
-protons (), making it prone to base-catalyzed self-condensation (forming 3-amino-2-cyano-2-pentenedioic acid diethyl ester) if the amine concentration is too high or the temperature is uncontrolled.[1]
Reversibility: The expulsion of ethanol must be managed to drive the equilibrium forward.
This guide provides a validated protocol, a troubleshooting decision tree, and advanced optimization strategies.
Module 1: The Validated Protocol (Thermal)
Objective: Maximize conversion while suppressing dimerization.
Optional.[1] Neat reaction is faster but riskier.[1]
Step-by-Step Methodology
Setup: Equip a 3-neck round-bottom flask with a high-efficiency reflux condenser (coolant < 5°C), an internal temperature probe, and a pressure-equalizing addition funnel.
Chilling: Charge Ethyl Cyanoacetate into the flask. Cool to 0–5°C using an ice/salt bath.
Why? The initial aminolysis is exothermic. Starting cold prevents the immediate vaporization of the amine.
Addition: Add sec-butylamine dropwise over 30–45 minutes.
Critical Limit: Do not allow internal temperature to exceed 20°C during addition.[1]
The "Cook": Once addition is complete, allow the mixture to warm to room temperature (RT) and stir for 1 hour. Then, slowly heat to 50–60°C for 2–4 hours.
Note: Do not exceed 65°C (boiling point of amine) until conversion is >80% by TLC/GC.[1]
Workup: Cool to 0°C. The product often crystallizes directly.[1] If not, evaporate ethanol/excess amine under reduced pressure.[1] Recrystallize from Ethanol/Water (1:1) or Toluene.[1][2][3]
Module 2: Troubleshooting & Optimization Logic
Visualizing the Reaction Pathway
The following diagram illustrates the primary reaction pathway versus the critical failure mode (dimerization).
Caption: Reaction pathway showing the competition between the desired aminolysis (green path) and the parasitic self-condensation (red path).
Troubleshooting Guide (FAQ Format)
Q1: My reaction mixture turned dark brown/red. What happened?
Diagnosis: You triggered the Knoevenagel-type self-condensation .[1] The amine acted as a base rather than a nucleophile, deprotonating the
-carbon of the ethyl cyanoacetate.
Fix:
Ensure the starting material (ethyl cyanoacetate) is acid-free (distill it).[1]
For researchers requiring high throughput or struggling with the thermal equilibrium, the following modifications are recommended based on modern literature.
Microwave irradiation significantly accelerates this reaction by providing rapid, uniform heating, often bypassing the thermal degradation pathways associated with prolonged heating.
Protocol: Combine Ethyl Cyanoacetate (10 mmol) and sec-butylamine (12 mmol) in a sealed microwave vial (neat or minimal EtOH).
Settings: 300W, 80°C, 5–10 minutes.
Advantage: Yields often exceed 90% due to short residence time, preventing side reactions [1].
Method B: Enzymatic Catalysis (High Specificity)
If purity is paramount (e.g., for late-stage drug intermediates), use Candida antarctica Lipase B (CAL-B) (e.g., Novozym 435).[1]
Mechanism: The enzyme activates the ester for aminolysis under mild conditions, completely avoiding the basic conditions that lead to dimerization.
Protocol: Reactants in Toluene at 40°C with 10% w/w immobilized CAL-B.
Advantage: >95% purity, no colored byproducts, but slower reaction time (24h) [2].
Context: Microwave irradiation at controlled intervals (e.g., 3 min at 700W or controlled 80°C) allows for rapid aminolysis of ethyl cyanoacetate with amines, often achieving yields >90% in minutes compared to hours of thermal reflux.
Context: Establishes the baseline protocol for cyanoacetamide synthesis via aminolysis, emphasizing the need for cooling during the initial exothermic phase to prevent volatiliz
Context: Discusses the reactivity of the methylene group in cyanoacetates and the competition between aminolysis and base-catalyzed condensation (dimerization)
Technical Support Center: Troubleshooting 2-Cyano-N-(1-methylpropyl)acetamide Reactions
Welcome to the Technical Support Center for 2-Cyano-N-(1-methylpropyl)acetamide (CAS 52493-36-4). As a versatile active methylene compound, this molecule is a critical building block in the synthesis of complex heterocyc...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for 2-Cyano-N-(1-methylpropyl)acetamide (CAS 52493-36-4). As a versatile active methylene compound, this molecule is a critical building block in the synthesis of complex heterocycles, pharmaceuticals, and fine chemicals. However, the unique structural presence of the sec-butyl (1-methylpropyl) group introduces specific steric and electronic challenges that frequently result in stalled reactions and low conversion rates.
This guide is designed for researchers and drug development professionals. It provides field-proven diagnostic workflows, mechanistic explanations, and self-validating protocols to optimize your yields.
Diagnostic Workflow for Low Conversion Rates
Before altering your chemical equivalents, use the following diagnostic logic tree to identify the root cause of stalled conversions in your cyanoacetamide workflows.
Diagnostic workflow for resolving low conversion rates in sec-butyl cyanoacetamide reactions.
In-Depth Troubleshooting Guide
Q1: Why does my Knoevenagel condensation with 2-Cyano-N-(1-methylpropyl)acetamide stall at 40-50% conversion?
A1: The primary culprit is a combination of steric hindrance and inadequate catalyst basicity.
Causality: The sec-butyl group on the amide nitrogen creates a bulky local environment. When reacting with sterically hindered or electron-rich aromatic aldehydes, the standard piperidine catalyst often fails to drive the equilibrium forward. The condensation requires complete deprotonation of the active methylene group; if the base is too weak or sterically hindered itself, enolate formation is incomplete. Furthermore, the subsequent dehydration step can be thermodynamically unfavorable if the resulting alkene suffers from severe steric clash with the sec-butyl group.
Solution: Switch to a less sterically hindered, stronger base like DABCO (1,4-diazabicyclo[2.2.2]octane). Alternatively, utilizing Metal-Organic Frameworks (MOFs) provides confined catalytic sites that stabilize the transition state, pushing conversion rates above 90%[1]. Employing a continuous microfluidic reactor (MFR) can also enhance mass transfer and conversion rates compared to traditional batch reactions[2].
Q2: I am observing multiple side products and a low yield of the desired arylidene derivative. What is causing this?
A2: Side reactions typically arise from moisture contamination or excessively high temperatures.
Causality: Cyanoacetamides are highly susceptible to hydrolysis. Under basic conditions with trace water, the cyano group can hydrolyze to an amide, or the sec-butyl amide can hydrolyze to a carboxylic acid[3]. Additionally, at elevated temperatures (>90°C), dimerization or oligomerization of the active methylene compound can occur.
Solution: Ensure all solvents are strictly anhydrous. If water is a byproduct of the reaction (as in condensation), use a Dean-Stark apparatus or 3Å molecular sieves in the reaction medium to continuously remove water, driving the reaction to completion via Le Chatelier's principle.
Q3: During the nitrosation of 2-Cyano-N-(1-methylpropyl)acetamide, the conversion is low and the product decomposes. How can I stabilize the reaction?
A3: Nitrosation reactions are highly exothermic and extremely sensitive to pH fluctuations.
Causality: The generation of nitrous acid (HNO₂) from sodium nitrite requires acidic conditions. However, if the pH drops significantly below 2, the strong acid catalyzes the decomposition of the resulting oxime/nitroso product. Furthermore, if the temperature exceeds 5°C, the unstable intermediates decompose into colored nitrogen oxides[4].
Solution: Use a substoichiometric amount of a weaker acid (like acetic acid) to maintain a controlled pH and prevent excessively acidic environments[5]. Perform the reaction strictly between 0–5°C using an ice-salt bath, and ensure vigorous stirring to prevent localized thermal hotspots during the addition of the nitrite salt[4].
The following table summarizes the impact of different catalytic systems and conditions on the conversion rate of 2-Cyano-N-(1-methylpropyl)acetamide during Knoevenagel condensations with standard benzaldehydes.
Catalyst / System
Solvent
Temp (°C)
Time (h)
Conversion Rate (%)
Mechanistic Advantage
Piperidine (Batch)
Ethanol
78 (Reflux)
24
45 - 55
Standard baseline; limited by steric hindrance of the sec-butyl group.
DABCO (Batch)
DCM
40
12
75 - 80
Stronger, bicyclic unhindered base promotes complete enolization.
Polymer Gel (MFR)
Ethanol
40
72
72 - 85
Continuous flow enhances mass transfer and catalyst turnover[2].
Zn-MOF (Batch)
Solvent-free
90
4
> 90
Confined porous structure stabilizes transition states and prevents side reactions[1].
Self-Validating Experimental Protocol
Optimized Knoevenagel Condensation of 2-Cyano-N-(1-methylpropyl)acetamide
This protocol utilizes DABCO and an internal water-scavenging system to ensure high conversion while mitigating the steric challenges of the sec-butyl group. It is designed as a self-validating system —meaning visual and analytical cues are built into the steps to confirm success before proceeding.
Step 1: Reagent Preparation & System Purging
Flame-dry a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser fitted with a calcium chloride drying tube.
Causality: Eliminating ambient moisture prevents the premature hydrolysis of the cyano group[3].
Step 2: Base-Catalyzed Enolization
Add 2-Cyano-N-(1-methylpropyl)acetamide (10.0 mmol, 1.40 g) and the target aldehyde (10.5 mmol) to the flask. Dissolve in 20 mL of anhydrous ethanol.
Add DABCO (1.0 mmol, 0.11 g) as the base catalyst.
Causality: DABCO's bicyclic structure makes it a highly nucleophilic, unhindered base, ideal for deprotonating sterically encumbered sec-butyl cyanoacetamides without competing as a nucleophile.
Add 1.0 g of freshly activated 3Å molecular sieves directly to the reaction mixture. Heat the mixture to 60°C with vigorous stirring for 6–8 hours.
Causality: Sieves trap the stoichiometric water generated during the condensation, preventing reversibility and driving the thermodynamic sink toward the alkene product.
Step 4: Self-Validating Progress Check
Monitor the reaction progress via TLC (Eluent: Hexane/Ethyl Acetate 7:3).
Validation Check: The disappearance of the starting material spot (typically Rf ~0.3) and the appearance of a new, highly UV-active fluorescent spot (Rf ~0.6) confirms that both enolization and subsequent dehydration have successfully occurred. Do not proceed to workup until the starting material is consumed.
Step 5: Isolation & Nucleation Control
Filter the hot mixture to remove the molecular sieves. Allow the filtrate to cool to 0°C in an ice bath.
Validation Check: If the product oils out (a common issue with lipophilic sec-butyl derivatives), add cold distilled water dropwise until turbidity persists. The persistence of turbidity validates that the solvent system has reached the exact saturation point necessary for nucleation[3]. Let it stand at 0°C to crystallize, then filter and wash with ice-cold ethanol.
Frequently Asked Questions (FAQs)
Q: My product forms an oil instead of crystallizing. How do I fix this?A: The sec-butyl group increases the lipophilicity of the molecule and disrupts crystal packing symmetry, often resulting in oils. To induce crystallization, attempt purification by column chromatography first to remove trace impurities that depress the melting point. Afterward, try different crystallization solvent mixtures (e.g., ethyl acetate/heptane) or triturate the oil with cold diethyl ether[3].
Q: Can I use this compound in a Gewald multi-component reaction?A: Yes, but the conversion rate may be slower compared to unsubstituted cyanoacetamide. In the Gewald reaction (cyanoacetamide + aldehyde/ketone + elemental sulfur), the initial Knoevenagel condensation is the rate-limiting step. Using a more reactive aldehyde rather than a ketone, and ensuring the sulfur is finely powdered, will significantly improve yields[3].
Q: How should 2-Cyano-N-(1-methylpropyl)acetamide be stored to maintain maximum reactivity?A: Store it in a tightly sealed container under an inert atmosphere (nitrogen or argon) at 2–8°C. Exposure to ambient moisture leads to slow hydrolysis of the cyano group, degrading the active methylene site and severely impacting future conversion rates.
removing unreacted sec-butylamine from 2-Cyano-N-(1-methylpropyl)acetamide product
[1][2] Executive Summary & Chemical Context You are likely synthesizing 2-Cyano-N-(1-methylpropyl)acetamide (also known as N-sec-butyl-2-cyanoacetamide) via the aminolysis of ethyl cyanoacetate with sec-butylamine.[1][2]...
Author: BenchChem Technical Support Team. Date: March 2026
[1][2]
Executive Summary & Chemical Context
You are likely synthesizing 2-Cyano-N-(1-methylpropyl)acetamide (also known as N-sec-butyl-2-cyanoacetamide) via the aminolysis of ethyl cyanoacetate with sec-butylamine.[1][2]
The Problem:
While the reaction is generally efficient, the residual sec-butylamine (bp 63 °C) often persists despite rotary evaporation. Its removal is critical because it is basic, nucleophilic, and can interfere with downstream applications (e.g., Knoevenagel condensations).
The Challenge:
The target molecule contains an active methylene group (
) flanked by an electron-withdrawing cyano group and a carbonyl.[1][2] This makes the -protons significantly acidic ().[1][2] Using strong bases (e.g., 1M NaOH) to wash the product will deprotonate this methylene, converting your product into a water-soluble enolate and resulting in massive yield loss.
Diagnostic Decision Tree
Before proceeding, identify your specific failure mode using the logic flow below.
Figure 1: Decision matrix for purification based on crude product physical state and odor.[1][2]
Troubleshooting Guide (Q&A)
Q1: I tried washing with 1M HCl, but my product oiled out or decomposed. Why?
A: While sec-butylamine is basic (
), using strong mineral acids like 1M HCl can be too aggressive.[2]
Hydrolysis Risk: The nitrile group (
) is susceptible to hydrolysis under acidic conditions, especially if heat is generated during the extraction.[2]
Solubility Changes: If your product is an oil, strong acid might induce an emulsion that is difficult to break.
Solution: Switch to 10% Aqueous Citric Acid .
Why? Citric acid is strong enough (
) to fully protonate the sec-butylamine (forming water-soluble citrate salts) but mild enough to preserve the cyanoacetamide moiety.[1][2] It also acts as a buffer, preventing localized pH extremes.
Q2: I washed the organic layer with 1M NaOH to remove unreacted ethyl cyanoacetate, and my yield dropped to 20%. Where did it go?
A: You likely extracted your product into the aqueous waste.
Mechanism: The
-protons of 2-cyanoacetamides are acidic ().[1][2] Sodium hydroxide (pH > 13) deprotonates this position, forming a water-soluble enolate anion.[2]
Corrective Action: Acidify the aqueous waste layer carefully with dilute HCl to pH ~4. Your product should precipitate out or become extractable back into Ethyl Acetate (EtOAc).[2]
Future Protocol: Avoid caustic washes. Unreacted ethyl cyanoacetate is best removed via recrystallization (see Protocol B) or high-vacuum distillation, not chemical extraction.[2]
Q3: The product is a viscous oil that refuses to solidify. How do I fix this?
A: N-alkyl cyanoacetamides often "oil out" due to trace impurities (like the amine) depressing the melting point.[2]
Remove Solvent: Ensure all EtOAc is removed.[2] Residual solvent acts as a plasticizer.[2]
Seed It: If you have any solid crystals from a previous batch, add a speck to the oil.
Trituration: Add cold diethyl ether or hexanes to the oil and scratch the flask walls with a glass rod. This induces nucleation.[2]
Azeotrope: If water is present, rotovap with toluene to azeotropically dry the oil.
Detailed Protocols
Protocol A: Optimized Aqueous Workup (Removal of Amine)
Dissolution: Dissolve the crude reaction mixture in EtOAc (10 mL per gram of product).
Acid Wash: Wash the organic phase twice with 10% Citric Acid (0.5 volume equivalents relative to organic phase).[2]
Checkpoint: Check the pH of the aqueous layer.[4][5] It must be acidic (pH < 4).[2] If not, perform a third wash. This ensures all sec-butylamine is protonated (
minimizing side reactions during Knoevenagel condensation of cyanoacetamides
Welcome to the Technical Support Center for Advanced Organic Synthesis. As a Senior Application Scientist, I frequently encounter researchers struggling with the Knoevenagel condensation of cyanoacetamides.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Advanced Organic Synthesis. As a Senior Application Scientist, I frequently encounter researchers struggling with the Knoevenagel condensation of cyanoacetamides. While this reaction is a cornerstone of carbon-carbon bond formation, the highly activated nature of the methylene group and the resulting electron-deficient alkene often lead to thermodynamic sinks, specifically bis-condensation and oligomerization.
This guide is designed to move beyond basic troubleshooting. We will dissect the causality of these side reactions and implement self-validating protocols to ensure your syntheses remain under strict kinetic control.
Part 1: Mechanistic Workflow & Competing Pathways
To minimize side reactions, we must first map the divergence points in the reaction pathway. The desired dehydration to the E-alkene competes directly with Michael additions and self-condensation pathways if the activation energy for these side reactions is breached by excessive heat or overly aggressive bases.
Fig 1: Knoevenagel condensation pathway vs. competing thermodynamic side reactions.
Part 2: Diagnostic Q&A – Causality & Solutions
Q1: Why am I isolating a significant amount of bis-condensation product instead of the desired mono-alkene?The Causality: The target α,β-unsaturated cyanoacetamide is highly electron-deficient due to the dual electron-withdrawing nature of the cyano and amide groups. This makes the newly formed alkene a potent Michael acceptor. If unreacted cyanoacetamide remains in the system under basic conditions and heat, it undergoes a secondary nucleophilic attack on the β-carbon, forming a bis(2-cyanoacetamide) adduct[1].
The Solution: Shift the reaction from thermodynamic to kinetic control. Maintain a strict 1:1 molar ratio, or use a slight 1.05x excess of the aldehyde to ensure all cyanoacetamide is consumed[2]. Furthermore, transition from refluxing conditions to room temperature using milder bases like 3[3].
Q2: My reaction mixture turns dark brown and yields a complex, unresolvable mixture on TLC. What causes this degradation?The Causality: Aromatic and aliphatic aldehydes are susceptible to self-condensation, Cannizzaro-type disproportionation, or oxidative degradation when exposed to harsh basic conditions and prolonged heating[4].
The Solution: You must outcompete the kinetics of degradation. Switch to a greener, high-velocity catalytic system. For example, utilizing5[5] or 6[6] reduces reaction times from hours to mere minutes, effectively bypassing slow degradation pathways.
Q3: The product precipitates as a sticky oil rather than a filterable solid. How do I force crystallization?The Causality: Oils typically form when the reaction is pushed too far, accumulating oligomeric impurities that disrupt the crystal lattice, or when the solvent system traps the water byproduct[2].
The Solution: Use absolute ethanol or 2-propanol. These polar protic solvents keep the water byproduct miscible while the highly crystalline, hydrophobic alkene precipitates[7]. If an oil forms, halt the reaction earlier based on TLC to prevent impurity buildup.
Part 3: Quantitative Condition Matrix
To select the optimal methodology for your specific substrate, compare the validated reaction systems below. Moving down the table represents a shift toward greener, kinetically controlled conditions that minimize side reactions.
Reaction System
Catalyst
Temperature
Avg. Time
Target Yield
Side-Reaction Risk Profile
Standard Solution
Piperidine / TEA
Reflux (80°C)
2–4 h
80–95%
Moderate: High heat promotes bis-condensation if stoichiometry is imprecise[7].
Mild Solution
Trimethylamine
Room Temp
1–2 h
70–90%
Low: Kinetic control prevents Michael addition[3].
Solvent-Free (Grindstone)
L-Tyrosine
Room Temp
5–10 min
>85%
Very Low: Solid-state restricts molecular diffusion needed for side reactions[6].
This protocol utilizes the Mild Solution Method [3], optimized to prevent bis-condensation and aldehyde degradation. Every step includes an In-Process Control (IPC) to ensure the system self-validates before you proceed.
Step 1: Stoichiometric Assembly & Solvation
Action: In a 100 mL round-bottom flask, combine the aromatic aldehyde (1.05 eq) and cyanoacetamide (1.00 eq) in 20 mL of absolute ethanol.
Causality: A slight excess of aldehyde ensures complete consumption of the active methylene, physically preventing residual cyanoacetamide from acting as a nucleophile against the formed product[2].
Self-Validation Checkpoint: The mixture must form a clear solution or uniform, easily stirrable suspension before base addition. If heavy clumping occurs, adjust the solvent volume; localized concentration gradients heavily favor bis-condensation.
Step 2: Catalytic Initiation
Action: Add a catalytic amount of trimethylamine or piperidine (0.1 eq) dropwise while stirring.
Causality: Weak bases selectively deprotonate the highly acidic methylene of cyanoacetamide without triggering aldehyde self-condensation[4].
Self-Validation Checkpoint: A slight exotherm and a distinct color shift (often to pale yellow/orange) should occur within 5 minutes. This visual cue confirms enolate formation and successful nucleophilic attack.
Step 3: Kinetic Monitoring
Action: Stir the reaction at room temperature for 1–2 hours. Do not apply heat.
Causality: Room temperature conditions provide strict kinetic control, favoring irreversible dehydration to the E-alkene while suppressing the higher-activation-energy Michael addition[3].
Self-Validation Checkpoint: Perform a TLC (e.g., 3:7 EtOAc:Hexane pre-treated with a drop of glacial acetic acid to prevent tailing[8]). The system validates itself when the cyanoacetamide spot completely disappears, replaced by a distinct, UV-active product spot at a higher Rf.
Step 4: Controlled Precipitation & Isolation
Action: Transfer the flask to an ice bath (0–4 °C) for 30 minutes. Collect the precipitate via vacuum filtration and wash with cold 2-propanol.
Causality: The target α,β-unsaturated cyanoacetamide is highly crystalline compared to the starting materials[7].
Self-Validation Checkpoint: Rapid formation of a filterable crystalline solid indicates high purity. If a sticky oil forms at the bottom of the flask, the system has failed validation (indicating trapped water or bis-adduct impurities); you must reheat to redissolve and cool much slower, introducing a seed crystal if possible[2].
Part 5: References
Mediterranean Journal of Medical Research. "Efficient synthesis of novel arylidene cyanoacetamide derivatives via Knoevenagel condensation."
URL: [Link]
Der Pharma Chemica. "L-tyrosine catalyzed Knoevenagel condensation: Facile synthesis of cyanoacrylonitriles cyanoacrylates and cyanoacrylamides."
URL: [Link]
Taylor & Francis. "Microwave-assisted ammonium formate-mediated Knoevenagel reaction under solvent-free conditions – a green method for C–C bond formation."
URL:[Link]
Technical Support Center: Resolving Solubility Challenges of 2-Cyano-N-(1-methylpropyl)acetamide in Ethanol
Prepared by the Senior Application Scientist Team Welcome to the technical support center for 2-Cyano-N-(1-methylpropyl)acetamide. This guide is designed for researchers, scientists, and drug development professionals to...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by the Senior Application Scientist Team
Welcome to the technical support center for 2-Cyano-N-(1-methylpropyl)acetamide. This guide is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and resolve solubility issues encountered when using ethanol as a solvent. Our approach is rooted in fundamental physicochemical principles to provide you with robust and reproducible solutions.
Troubleshooting Guide: A Step-by-Step Approach
This section is structured in a question-and-answer format to guide you through the most common challenges and logical next steps in your experimental workflow.
Q1: My 2-Cyano-N-(1-methylpropyl)acetamide is exhibiting poor solubility in pure ethanol at room temperature. What are the primary steps to address this?
A1: Poor solubility in a primary solvent is a common challenge. The initial approach should involve modifying the physical conditions of the dissolution process before altering the chemical environment. The two most effective initial strategies are mechanical agitation and temperature modification.
The underlying principle is to increase the kinetic energy of the system.[1] Mechanical energy from stirring or sonication helps break down solute aggregates and increases the interaction between the solute and solvent molecules at the interface. Thermal energy increases the solvent's capacity to dissolve the solute by helping to overcome the compound's crystal lattice energy.[1][2][3]
Protocol 1: Enhanced Dissolution via Mechanical and Thermal Energy
Preparation: Add the weighed amount of 2-Cyano-N-(1-methylpropyl)acetamide to your desired volume of ethanol in an appropriate vessel.
Mechanical Agitation: Place a magnetic stir bar in the vessel and stir the suspension at a moderate speed (e.g., 300-400 rpm) for 15-20 minutes at ambient temperature.
Temperature Increase: If the compound remains undissolved, begin to gently warm the solution. Place the vessel in a water bath with a thermometer and increase the temperature in 5°C increments.
Observation: Maintain stirring and hold the solution at each new temperature for 10-15 minutes. Observe for visual signs of dissolution. A common practice is to warm the solution to around 37-40°C, but avoid exceeding the boiling point of ethanol (approx. 78°C).[4]
Stability Check: Be vigilant for any changes in the solution's color, which could indicate thermal degradation of the compound.
Cooling: Once dissolved, allow the solution to cool slowly to room temperature. Observe if any precipitation occurs. If it does, the compound may be supersaturated, and a different strategy will be required for long-term stability.
Q2: I have tried warming the ethanolic solution, but the compound either fails to dissolve completely or precipitates upon cooling. What is the next logical strategy?
A2: This outcome suggests that the polarity difference between your compound and pure ethanol is too significant to be overcome by temperature alone. The next and most powerful strategy is co-solvency .[5][6] By introducing a second, miscible solvent, you can modify the overall polarity of the solvent system to be more favorable for your solute.[]
For a moderately non-polar compound like 2-Cyano-N-(1-methylpropyl)acetamide, you can either add a more polar solvent (like water) or a less polar/aprotic but highly effective solvent (like Dimethyl Sulfoxide - DMSO). The goal is to create a solvent blend whose properties provide a better energetic match for the solute.[8][9]
Workflow for Co-Solvent Strategy
The following diagram outlines the decision-making process for implementing a co-solvent strategy.
Caption: Troubleshooting workflow for implementing a co-solvent strategy.
Protocol 2: Systematic Co-Solvent Titration
This protocol uses a systematic approach to find the minimum amount of co-solvent needed, which is critical for minimizing potential toxicity or unwanted side effects in biological assays.[4][8]
Co-Solvent Selection: Choose a co-solvent based on your experimental constraints. DMSO is a powerful solvent but can have cellular effects. Propylene glycol (PG) or Polyethylene Glycol 400 (PEG 400) are also common and often better tolerated.[4][10]
Stock Solution: Attempt to dissolve the compound in the pure co-solvent (e.g., DMSO) at a high concentration (e.g., 10-50 mM). This will serve as your concentrated stock.
Titration into Ethanol: Prepare a vessel with your target volume of ethanol.
Stepwise Addition: While stirring, add small, precise volumes of your concentrated stock solution into the ethanol. For example, add the stock in increments that increase the final co-solvent concentration by 0.5% or 1% (v/v) at a time.
Equilibration and Observation: After each addition, allow the system to equilibrate for 5-10 minutes. Observe for any precipitation. The point at which a stable, clear solution is formed represents a potentially suitable solvent ratio.
Vehicle Control: Crucially, prepare a parallel "vehicle control" solution containing the identical final concentration of the ethanol/co-solvent mixture but without your compound. This is essential for downstream experiments to isolate the effects of the compound from those of the solvent mixture.[4]
Q3: What are the key properties to consider when selecting a co-solvent, and how do they compare?
A3: The ideal co-solvent enhances solubility while having minimal impact on your experimental system. Key properties include polarity, toxicity, and viscosity.
Co-Solvent
Key Properties & Rationale
Common Starting Concentration (in Ethanol)
Water
Highly Polar: Increases the overall polarity of the solvent. Useful if the compound has significant polar moieties (e.g., amide group) that can hydrogen bond.[5]
5-20% v/v
Propylene Glycol (PG)
Intermediate Polarity, Low Toxicity: Generally recognized as safe (GRAS). A good first choice for in vivo or in vitro applications where toxicity is a concern.[4]
10-30% v/v
Polyethylene Glycol 400 (PEG 400)
Low Toxicity, Good Solubilizer: Often used in pharmaceutical formulations to improve the solubility of poorly water-soluble compounds.[4]
10-40% v/v
Dimethyl Sulfoxide (DMSO)
Highly Aprotic, Powerful Solvent: Excellent at disrupting crystal lattice forces and solvating a wide range of compounds. Can be toxic to cells at higher concentrations (>0.5-1%).[6][9]
0.1-5% v/v
Frequently Asked Questions (FAQs)
Q: What is the expected solubility behavior of a compound like 2-Cyano-N-(1-methylpropyl)acetamide?A: Based on its structure—a polar acetamide group, a nitrile group, and a moderately sized, non-polar alkyl group (1-methylpropyl)—it is expected to be a compound of intermediate polarity. While the parent compound, acetamide, is soluble in ethanol, the addition of the bulkier, non-polar 1-methylpropyl group will likely decrease its solubility compared to simpler amides.[2][3][11] Therefore, challenges with achieving high concentrations in pure ethanol are not unexpected.
Q: Can I use pH modification to improve the solubility of this compound?A: Generally, pH adjustment is most effective for compounds that can be protonated (bases) or deprotonated (acids) to form a more soluble salt.[] Acetamides are typically considered neutral compounds and do not readily ionize under mild acidic or basic conditions. Therefore, pH modification is unlikely to be a successful primary strategy for 2-Cyano-N-(1-methylpropyl)acetamide unless other ionizable functional groups are present in the molecule.[6][9]
Q: What are the risks of heating my solution, and how can I mitigate them?A: The primary risk is thermal degradation. Many complex organic molecules can decompose at elevated temperatures. To mitigate this, always use the lowest effective temperature and heat for the shortest possible time. Use a controlled-temperature water bath instead of direct heating on a hot plate. Always visually inspect for color changes, and if your analytical methods allow, perform a purity check (e.g., via HPLC) on a heated vs. unheated sample to confirm stability.
Q: My solution is clear after preparation but turns cloudy after a few hours or upon refrigeration. What is happening?A: This phenomenon is indicative of a supersaturated solution. While the compound may have dissolved initially (perhaps with the aid of heat), the concentration is above its equilibrium solubility at that final temperature. The solution is thermodynamically unstable, and the compound is slowly precipitating out of the solution. To resolve this, you must either store the solution at a higher temperature (if stability allows) or reformulate using a higher percentage of a co-solvent to increase the equilibrium solubility.
References
Acetamide | Solubility of Things. (n.d.).
pH Adjustment and Co-Solvent Optimization. (n.d.). BOC Sciences.
Addressing solubility issues of acetamide derivatives in cell culture media. (n.d.). Benchchem.
Measurement and Correlation of the Solubility of 2-Cyanoacetamide in 14 Pure Solvents and the Mixing Properties of Solutions. (n.d.). ResearchGate.
A Review on Solubility Enhancement Techniques. (2020). International Journal of Pharmacy & Pharmaceutical Research.
Acetamide, 2-cyano-. (n.d.). Cheméo.
Review on Solubility Enhancement Techniques for Poorly Soluble Drugs. (2023). Auctores.
Solubility and Solvent Effect of Acetamiprid in Thirteen Pure Solvents and Aqueous Solutions of Ethanol. (n.d.). ResearchGate.
Techniques to Enhance Drug Solubility. (2021). PharmiWeb.com.
The synthesis and application of acetamide. (n.d.). ChemicalBook.
Solubility of Acetamide, Propionamide, and Butyramide in Water at Temperatures between (278.15 and 333.15) K. (2009). Journal of Chemical & Engineering Data.
Effect of temperature on the behavior of osmotic and activity coefficients of amides in aqueous solutions. (n.d.). ResearchGate.
Improving Tenoxicam Solubility and Bioavailability by Cosolvent System. (n.d.). PMC.
Technical Support Center: Controlling Exotherms in the Synthesis of N-Substituted Cyanoacetamides
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address one of the most critical safety and yield-limiting challenges in organic synthesis: managing...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address one of the most critical safety and yield-limiting challenges in organic synthesis: managing the intense thermal energy released during the cyanoacetylation of amines.
N-substituted cyanoacetamides are indispensable polyfunctional building blocks in medicinal chemistry, frequently utilized in Knoevenagel condensations and multicomponent Gewald reactions to construct complex heterocycles[1]. However, the foundational synthesis—typically the amidation of ethyl cyanoacetate with a primary or secondary amine[1][2]—is notoriously exothermic. Failure to control this exotherm leads to thermal runaway, product degradation, and severe safety hazards[3].
This guide provides field-proven insights, self-validating protocols, and mechanistic troubleshooting to ensure your scale-up operations remain safe, efficient, and reproducible.
Mechanistic Causality: Understanding the Exotherm
To control a reaction, you must first understand its thermodynamic drivers. The synthesis of N-substituted cyanoacetamides from ethyl cyanoacetate proceeds via a nucleophilic acyl substitution[2].
Caption: Mechanistic pathway of cyanoacetylation highlighting the exothermic generation of the tetrahedral intermediate.
When the lone pair of the amine attacks the electrophilic carbonyl carbon of the ester, a highly unstable tetrahedral intermediate is formed[2]. The subsequent collapse of this intermediate, which expels ethanol to form the amide bond, releases a massive amount of enthalpy[2]. Because esters react vigorously with amines to liberate heat[3], a bolus addition of reagents will instantly outpace the cooling capacity of standard laboratory glassware, triggering localized hot spots.
Frequently Asked Questions (FAQs)
Q1: Why does my reaction mixture turn dark brown and viscous during the addition of the amine?A: This is a classic symptom of thermal runaway. The active methylene group (-CH2-) in cyanoacetamides is flanked by two strong electron-withdrawing groups (cyano and amide)[4]. If the exotherm is not dissipated, the elevated temperatures cause these highly reactive molecules to undergo self-condensation, dimerization, or polymerization[5].
Q2: Can I just dilute the reaction to control the heat?A: While dilution increases the thermal mass and helps absorb some heat, it fundamentally slows down the reaction kinetics. For sterically hindered amines (like tert-butylamine), over-dilution may stall the reaction entirely. A better approach is active temperature control combined with a mild basic catalyst like DBU to facilitate deprotonation without requiring dangerous bulk heating[5].
Q3: Are there alternative reagents that avoid this exotherm entirely?A: Yes. For difficult or aromatic amines, direct reaction with ethyl cyanoacetate is often inefficient. Instead, utilizing 1-cyanoacetyl-3,5-dimethylpyrazole is a superior, field-proven alternative[6]. This reagent allows for rapid cyanoacetylation with higher yields and a much milder thermal profile, as the leaving group (3,5-dimethylpyrazole) is highly stable and easily separated[6].
Quantitative Data: Exotherm Mitigation Strategies
The following table summarizes the thermal profiles and expected outcomes of various synthesis strategies. Rely on this data to select the appropriate method based on your scale and equipment capabilities.
Every protocol must be treated as a self-validating system. Use the following diagnostic matrix to identify and correct deviations in real-time.
Observed Issue
Mechanistic Cause
Self-Validating Solution
Rapid Temperature Spike (>20°C/min)
Uncontrolled nucleophilic acyl substitution releasing high enthalpy of reaction[2][3].
Pause Amine Dosing: Immediately halt addition. Verify jacket cooling is active. Resume only when dT/dt stabilizes at ≤0°C/min.
Formation of White Precipitate (Non-Product)
Hydrolysis of the cyanoacetate starting material or cyanoacetamide product due to elevated temperatures and adventitious water[5][7].
Anhydrous Control: Ensure reagents are strictly dry. Maintain internal temperature <20°C. Validate by TLC (absence of malonamide byproducts)[7].
Viscous Emulsion During Workup
Polymerization of the active methylene group triggered by localized hot spots[4][5].
Increase Agitation: Boost impeller speed to ensure homogenous heat dissipation. Validate by monitoring torque on the overhead stirrer.
Low Yield / Incomplete Conversion
Insufficient reaction time or use of sterically hindered amines failing to overcome the activation energy barrier[5].
Catalyst Addition: Introduce a mild basic catalyst like DBU (0.5 eq) to facilitate nucleophilic attack without bulk heating[5].
Standard Operating Procedures (SOPs)
Protocol A: Controlled Batch Synthesis via Direct Amidation
Use this protocol for standard primary and secondary amines where active cooling is available.
Reactor Setup: Equip a jacketed glass reactor with an overhead stirrer, an internal thermocouple, and a pressure-equalizing dropping funnel.
Causality: Overhead stirring prevents localized hot spots; the thermocouple provides real-time validation of heat dissipation.
Reagent Charging: Charge the reactor with ethyl cyanoacetate (1.0 eq) and a suitable anhydrous solvent (e.g., ethanol or 2-MeTHF)[1][5]. Initialize jacket cooling to 0–5°C.
Controlled Dosing: Load the amine (1.1–1.2 eq) into the dropping funnel[1][2]. Begin dropwise addition at a rate of 0.1 eq/min.
Causality: Dosing strictly controls the accumulation of the unstable tetrahedral intermediate, throttling the release of thermal energy[2].
Thermal Validation: Monitor the internal temperature continuously. If
exceeds 20°C, pause the addition until the temperature drops back to 5°C.
Maturation & Workup: Once addition is complete, allow the mixture to warm to room temperature and stir until TLC indicates complete consumption of the ester[1]. Remove the solvent under reduced pressure and purify via recrystallization[1].
Protocol B: Mild Cyanoacetylation using 1-Cyanoacetyl-3,5-dimethylpyrazole
Use this protocol for sensitive, unreactive, or aromatic amines to bypass the traditional exotherm risks[6].
Reagent Preparation: Synthesize the cyanoacetylating agent by condensing acetylacetone with cyanoacetic acid hydrazide[6].
Coupling Reaction: In a round-bottom flask, combine 1-cyanoacetyl-3,5-dimethylpyrazole (1.0 eq) and the target amine (1.0 eq) in toluene[6].
Controlled Heating: Reflux the mixture at 120°C for 30 minutes[6].
Causality: Unlike direct ester amidation, this reagent undergoes a highly efficient and thermodynamically controlled substitution. It releases 3,5-dimethylpyrazole as a benign byproduct, avoiding sudden thermal spikes[6].
Isolation: Cool the reaction mixture to induce crystallization of the N-substituted cyanoacetamide. Isolate via filtration. The byproduct remains highly soluble in the mother liquor, validating product purity[6].
Process Control Workflow
To ensure absolute safety during scale-up, implement the following logic-gated workflow into your batch records.
Caption: Logic-gated workflow for active exotherm control during amine dosing.
References
The Rise of Cyanoacetamide Scaffolds: A Technical Guide to Their Discovery and Development in Medicinal Chemistry
Benchchem
Catalyst Selection and Optimization for N-(tert-butyl)-2-cyanoacetamide Reactions
Benchchem
stability of 2-Cyano-N-(1-methylpropyl)acetamide under hydrolytic conditions
This technical guide addresses the stability profile of 2-Cyano-N-(1-methylpropyl)acetamide (also known as N-sec-butyl-2-cyanoacetamide) under hydrolytic conditions.[1][2] It is designed for researchers and process chemi...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide addresses the stability profile of 2-Cyano-N-(1-methylpropyl)acetamide (also known as N-sec-butyl-2-cyanoacetamide) under hydrolytic conditions.[1][2] It is designed for researchers and process chemists handling this intermediate in drug development or agrochemical synthesis.
[1][2]
Executive Summary & Chemical Identity[3]
2-Cyano-N-(1-methylpropyl)acetamide is an "active methylene" compound.[1][2] Its stability is dictated by two competing functional groups: the nitrile (
) and the amide (), bridged by an acidic methylene ().[1][2]
While the sec-butyl group provides steric protection to the amide nitrogen, the electron-withdrawing nitrile group significantly increases the acidity of the
-protons () and the electrophilicity of the carbonyl carbon. Consequently, this molecule is stable at neutral pH but exhibits distinct degradation pathways in acidic (hydrolysis) and basic (dimerization/hydrolysis) environments.
Property
Detail
IUPAC Name
2-Cyano-N-(butan-2-yl)acetamide
Structure
Molecular Weight
140.18 g/mol
Key Reactivity
Nucleophilic attack at carbonyl (Hydrolysis), Deprotonation at C2 (Condensation)
Primary Pathway: The nitrile group is generally the first to hydrolyze, initially forming the mono-amide (malonamide derivative), followed by the carboxylic acid .
Secondary Pathway: Under vigorous conditions (high temperature, strong mineral acid), the amide backbone cleaves to release sec-butylamine and cyanoacetic acid (or malonic acid).
Risk Level: Moderate.[2] Slow degradation at Room Temperature (RT); rapid at reflux.
B. Basic Conditions (pH > 9)
Mechanism: Base-catalyzed hydrolysis AND Carbanion-mediated condensation.[1][2]
Primary Risk (Condensation): The
-protons are deprotonated to form a carbanion.[2] In the absence of other electrophiles, this leads to self-condensation (dimerization) to form substituted pyridones (Guareschi-Thorpe type reactivity).[2] This often manifests as a yellow/orange discoloration.[2]
Secondary Risk (Hydrolysis): Hydroxide attack on the carbonyl leads to amide cleavage, releasing sec-butylamine.[2]
Risk Level: High.[2] The compound is labile in base.
Half-life: Estimated > 2 weeks at 25°C in aqueous buffer.
Recommendation: Store aqueous solutions at 4°C.
Degradation Pathways Visualization
The following diagram illustrates the competing degradation pathways. Note that Path B (Base) leads to complex heterocyclic impurities, while Path A (Acid) leads to linear hydrolysis products.
Figure 1: Mechanistic map of hydrolytic degradation and competitive dimerization pathways.
Troubleshooting Guide & FAQs
Scenario 1: HPLC Analysis Issues
Q: I see a new peak eluting before my main peak after leaving the sample in the autosampler overnight. What is it?
Diagnosis: If your mobile phase is basic (pH > 8) or highly aqueous without buffering, you are likely observing hydrolysis products (more polar acids) or dimers .
The Fix:
Acidify Mobile Phase: Ensure your mobile phase contains 0.1% Formic Acid or TFA (pH ~2-3).[1][2] This suppresses the ionization of the
Solvent Choice: Dissolve the sample in Acetonitrile/Water (50:50) rather than pure water or basic buffer.
Scenario 2: Low Yield in Reactions
Q: I am using this compound in a Knoevenagel condensation with a base, but my yield is low and the mixture turned dark orange.
Diagnosis: The "Dark Orange" color is a hallmark of unwanted self-condensation (polymerization) .[2] The base concentration was likely too high or the addition of the aldehyde was too slow, allowing the cyanoacetamide carbanion to react with itself.
The Fix:
Order of Addition: Mix the aldehyde and the cyanoacetamide before adding the base.
Catalyst: Switch to a weaker base (e.g., Piperidine/Acetic acid catalytic system) rather than strong hydroxides or alkoxides.
Scenario 3: Storage Stability
Q: Can I store a stock solution of this compound in water?
Best Practice: Store as a dry solid. If a solution is needed, prepare fresh in anhydrous DMSO or Acetonitrile.
Standardized Protocols
Protocol A: Stability-Indicating HPLC Method
Use this method to quantify degradation products.[1][2]
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.
Mobile Phase A: Water + 0.1% Formic Acid (Critical for stability).
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2]
Gradient: 5% B to 95% B over 10 minutes.
Detection: UV at 210 nm (Amide/Nitrile absorption) and 254 nm (detects conjugated dimers).
Flow Rate: 1.0 mL/min.
Temperature: 25°C.
Protocol B: Quenching Hydrolysis
If you suspect hydrolysis is occurring in your reaction mixture:
Immediate Action: Cool the reaction to 0°C.
Neutralization: Adjust pH to 6.0 – 7.0 using 1M HCl or Saturated
. Avoid over-acidification (risk of nitrile hydrolysis) or over-basification (risk of dimerization).
Extraction: Extract immediately into Ethyl Acetate or DCM to remove the compound from the aqueous environment.
References
General Hydrolysis of Cyanoacetamides
Mechanism of base-catalyzed hydrolysis and competition with ionization.[1][2]
Sadek, H., et al. "Kinetics of Base Hydrolysis of Cyanoacetamide in Methanol-Water Mixtures."[2] Indian Journal of Chemistry, 1986.
Nitrile Hydrolysis Overview
Standard organic chemistry of nitrile-to-acid conversion.[1][2]
"Hydrolysis of Nitriles."[3][4][5][6] Organic Chemistry II - Lumen Learning.
Dimerization Risks (Guareschi-Thorpe)
Formation of pyridones
Mishriky, N., et al. "Reactions of 2-cyanoacetamides with bases."[2] Journal of Chemical Research, 2004. (Contextual grounding for the "dimerization" pathway described in Part 3).
Analytical Method Grounding
HPLC derivatiz
"A novel approach for HPLC determination of 2-cyanoacetamide..." Journal of Chromatography B, 2016.
Technical Support Center: Overcoming Steric Hindrance in 2-Cyano-N-(1-methylpropyl)acetamide Workflows
Welcome to the Technical Support Center for 2-Cyano-N-(1-methylpropyl)acetamide (CAS: 52493-36-4). Also known as N-sec-butyl-2-cyanoacetamide, this molecule is a highly versatile active methylene building block used in t...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for 2-Cyano-N-(1-methylpropyl)acetamide (CAS: 52493-36-4). Also known as N-sec-butyl-2-cyanoacetamide, this molecule is a highly versatile active methylene building block used in the synthesis of pyridones, thiophenes, and complex heterocyclic APIs.
The Core Challenge: The bulky sec-butyl (1-methylpropyl) group introduces severe steric hindrance. This bulk restricts the conformational freedom of the active methylene group and shields the amide nitrogen, frequently leading to stalled Knoevenagel condensations, poor cyclization yields, and unpredictable alkylation regioselectivity. This guide provides field-proven, mechanistically grounded solutions to these specific bottlenecks.
🛠️ Troubleshooting Guide & FAQs
Q1: Why do Knoevenagel condensations between 2-Cyano-N-(1-methylpropyl)acetamide and substituted benzaldehydes stall at 30-40% conversion under standard reflux conditions?
Causality: Under conventional convective heating (e.g., refluxing ethanol with a piperidine catalyst), the steric repulsion between the bulky sec-butyl group and the approaching electrophile (aldehyde) significantly raises the activation energy of the transition state [1]. Furthermore, sterically hindered ketones or electron-rich aldehydes fail to reach the required proximity for nucleophilic attack [4].
Solution: Transition from convective heating to Microwave (MW) Irradiation under solvent-free conditions. MW irradiation provides rapid, uniform volumetric heating that efficiently overcomes the activation barrier of sterically demanding substrates [1]. Alternatively, if heating must be avoided, employing functionalized ionic liquids (like 1,1,3,3-tetramethylguanidium lactate) can drastically accelerate the reaction by providing a highly polar, stabilizing microenvironment for the transition state [2].
Q2: During the synthesis of 2-pyridones via Guareschi-Thorpe cyclization, my reaction yields a complex mixture instead of the pure N-sec-butyl pyridone. How do I force the cyclization?
Causality: The initial Michael addition between the cyanoacetamide and a β-keto ester might proceed, but the subsequent intramolecular cyclization is kinetically hindered. The bulky sec-butyl group resists adopting the required cis-amide conformation necessary for ring closure, leading to competing side reactions.
Solution: Utilize Ultrasonic Irradiation (Sonochemistry) . Acoustic cavitation generates localized high-pressure and high-temperature micro-environments that force sterically hindered molecules into reactive conformations without degrading the bulk material [1].
Q3: I am attempting to alkylate the active methylene of this compound, but I am observing N-alkylation or no reaction at all. How can I achieve selective C-alkylation?
Causality: While the sec-butyl group sterically shields the nitrogen, using overly strong bases (like NaH) can still force deprotonation at the amide, leading to competing N-alkylation or O-alkylation (if tautomerized/cyclized to a pyridone) [3].
Solution: To achieve selective C-alkylation at the active methylene, use a Phase Transfer Catalyst (PTC) (e.g., tetrabutylammonium bromide) in a biphasic system (e.g., K2CO3 in Toluene/Water). The bulky PTC cation pairs with the enolate, shielding the harder oxygen/nitrogen centers and directing the electrophile to the softer carbon center.
📊 Quantitative Data: Impact of Activation Methods on Hindered Substrates
The following table summarizes the performance of various catalytic and thermodynamic activation methods when reacting 2-Cyano-N-(1-methylpropyl)acetamide with sterically hindered aromatic aldehydes.
This self-validating protocol is designed to overcome the steric bulk of the sec-butyl group during condensation reactions.
Step 1: Reagent Preparation
In a 10 mL microwave-safe vessel equipped with a magnetic stir bar, combine 2-Cyano-N-(1-methylpropyl)acetamide (1.0 mmol) and the target aromatic aldehyde (1.0 mmol). Do not add solvent.
Step 2: Catalyst Addition
Add 10 mol% of piperidine and 10 mol% glacial acetic acid.
Causality & Validation: The formation of the piperidinium acetate buffer ensures the pH remains optimal for enolization without causing base-catalyzed degradation/hydrolysis of the cyanoacetamide tail.
Step 3: Microwave Irradiation
Seal the vessel and place it in a dedicated microwave synthesizer. Irradiate at 90°C for 5–10 minutes. Ensure the equipment dynamically adjusts wattage to maintain the temperature without overshooting.
Step 4: Reaction Monitoring (Self-Validation)
Spot the crude mixture on a silica TLC plate (Eluent: 7:3 Hexanes/Ethyl Acetate).
Validation: The complete disappearance of the active methylene starting material spot (visualized via KMnO₄ stain) confirms that the thermodynamic barrier has been successfully breached.
Step 5: Workup and Isolation
Cool the vessel to room temperature. Add 5 mL of ice-cold ethanol/water (1:1). The sterically hindered, highly conjugated condensation product will rapidly precipitate. Filter the solid, wash with cold water, and dry under vacuum to yield the pure product.
Caption: Decision matrix for overcoming steric hindrance during Knoevenagel condensations of N-sec-butyl-2-cyanoacetamide.
📚 References
Synthesis of N-Substituted 4,6-Dimethyl-3-cyano-2-pyridones Under Microwave Irradiation
Source: ResearchGate
URL:1
Knoevenagel reaction promoted by functional ionic liquids with primary and tertiary amines
Source: Taylor & Francis
URL:2
Zinc (II)-Mediated Selective O-Benzylation of 2-Oxo-1,2-Dihydropyridines Systems
Source: MDPI
URL:3
Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process
Source: Organic & Biomolecular Chemistry (RSC Publishing)
URL:4
mass spectrometry fragmentation patterns of 2-Cyano-N-(1-methylpropyl)acetamide
An In-Depth Guide to the Mass Spectrometry Fragmentation Patterns of 2-Cyano-N-(1-methylpropyl)acetamide Introduction In the landscape of pharmaceutical and chemical research, the precise structural elucidation of novel...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide to the Mass Spectrometry Fragmentation Patterns of 2-Cyano-N-(1-methylpropyl)acetamide
Introduction
In the landscape of pharmaceutical and chemical research, the precise structural elucidation of novel synthetic intermediates is paramount. 2-Cyano-N-(1-methylpropyl)acetamide, a molecule incorporating both a nitrile and a secondary amide functionality, presents a unique case for mass spectrometric analysis. Understanding its fragmentation behavior under ionization is crucial for its unambiguous identification in complex matrices, for reaction monitoring, and for quality control.
This guide provides a comprehensive, predictive analysis of the electron ionization (EI) . While direct experimental spectra for this specific compound are not widely published, its fragmentation can be logically deduced from well-established principles governing its constituent functional groups. We will explore the primary cleavage pathways, compare its expected fragmentation to related structures, and provide a standardized protocol for its analysis. This document is intended for researchers, scientists, and drug development professionals who rely on mass spectrometry for molecular characterization.
Molecular Profile
Before delving into its fragmentation, it is essential to establish the fundamental properties of the target molecule.
Predicted Fragmentation Pathways under Electron Ionization (EI)
Electron ionization mass spectrometry involves bombarding a molecule with high-energy electrons, typically 70 eV, to induce ionization and subsequent fragmentation. The resulting fragmentation pattern is a molecular fingerprint. The fragmentation of 2-Cyano-N-(1-methylpropyl)acetamide is predicted to be dominated by cleavages dictated by the amide and nitrile functionalities, and the stability of the resulting carbocations and radicals.
The process begins with the formation of a molecular radical cation (M⁺•) at m/z 140. Due to the presence of two nitrogen atoms, the molecular ion peak is expected to be even, consistent with the nitrogen rule. However, the molecular ion for aliphatic amides and nitriles can often be weak or absent.[3][4][5]
Caption: Predicted major fragmentation pathways for 2-Cyano-N-(1-methylpropyl)acetamide.
Alpha-Cleavage Adjacent to Nitrogen
Alpha-cleavage is a dominant fragmentation mode for aliphatic amines and N-substituted amides.[6] This process involves the cleavage of a C-C bond adjacent to the nitrogen atom, leading to the formation of a stable iminium cation. For the 1-methylpropyl group, there are two potential α-cleavage points:
Loss of an ethyl radical (•C₂H₅): Cleavage of the bond between the secondary carbon (attached to N) and the ethyl group is highly favored. This is because it results in the loss of a larger alkyl radical and the formation of a resonance-stabilized iminium ion. This fragmentation is expected to produce a major peak at m/z 111 .
Loss of a methyl radical (•CH₃): Cleavage of the bond to the methyl group would result in a fragment at m/z 125. This peak is generally less intense than the one resulting from the loss of the larger radical.
This pathway is often the most significant for N-alkyl amides, making the m/z 111 ion a key diagnostic fragment.[7]
McLafferty Rearrangement
The McLafferty rearrangement is a characteristic fragmentation of carbonyl compounds that possess a γ-hydrogen atom relative to the carbonyl group.[8][9] In 2-Cyano-N-(1-methylpropyl)acetamide, the 1-methylpropyl group provides accessible γ-hydrogens. The rearrangement involves the transfer of a γ-hydrogen to the carbonyl oxygen via a six-membered transition state, followed by the cleavage of the β-bond. This results in the elimination of a neutral alkene (in this case, propene) and the formation of a new radical cation.
For this molecule, the rearrangement would lead to the elimination of cyanoethene (acrylonitrile), resulting in a fragment ion at m/z 87 . While plausible, the prominence of this peak can vary compared to α-cleavage pathways.
Alpha-Cleavage Adjacent to the Carbonyl Group
Like other carbonyl-containing compounds, amides can undergo α-cleavage at the bonds connected to the carbonyl carbon.[6][9]
Loss of the cyanomethyl radical (•CH₂CN): This cleavage results in the formation of an N-(1-methylpropyl)iminium cation, which would appear at m/z 100 .
Loss of the 1-methylpropylamino radical: This cleavage would form the cyanoketene cation at m/z 68. This is less likely as it involves the formation of a less stable cation.
Amide (C-N) Bond Cleavage
Direct cleavage of the amide C-N bond can also occur. This would result in two possible charged fragments:
[C₄H₁₀N]⁺ ion: Formation of the 1-methylpropylaminium cation at m/z 72 .
[NCCH₂CO]⁺ ion: Formation of the cyanoacetyl cation at m/z 68 .
Studies of related N-monosubstituted cyanoacetamides suggest that fission of bonds next to the carbonyl or nitrogen functions are common processes.[7]
Comparison with Structurally Related Analogs
To better understand the influence of each functional group on the fragmentation pattern, we can compare the predicted spectrum of our target molecule with that of simpler, related compounds.
Compound
Key Difference
Predicted Impact on Fragmentation
N-sec-butylacetamide
Lacks the cyano group.
Will not exhibit fragments related to the nitrile (e.g., loss of •CH₂CN). The major fragmentation will still be α-cleavage at the nitrogen, leading to the loss of an ethyl radical (•C₂H₅) to give a peak at m/z 86. The molecular ion is at m/z 115.
2-Cyano-N-ethylacetamide
Has a smaller, unbranched N-alkyl group.
The primary α-cleavage at the nitrogen will involve the loss of a methyl radical (•CH₃) to give a peak at m/z 97. A McLafferty rearrangement is not possible due to the lack of a γ-hydrogen on the N-ethyl group.
This comparative analysis highlights how the combination of the cyano group and the branched N-alkyl substituent in 2-Cyano-N-(1-methylpropyl)acetamide leads to a more complex and informative fragmentation pattern, with the m/z 111 fragment being particularly diagnostic for the N-(1-methylpropyl) moiety.
Experimental Protocol: GC-MS Analysis
This section outlines a standard operating procedure for acquiring an electron ionization mass spectrum for 2-Cyano-N-(1-methylpropyl)acetamide. The protocol is designed to be self-validating through the inclusion of system suitability checks.
Caption: Standard experimental workflow for GC-EI-MS analysis.
1. Sample Preparation
Objective: To prepare a dilute solution of the analyte in a volatile solvent suitable for GC injection.
Protocol:
Accurately weigh approximately 10 mg of 2-Cyano-N-(1-methylpropyl)acetamide and dissolve it in 10 mL of HPLC-grade methanol to create a 1 mg/mL stock solution.
Perform a serial dilution of the stock solution with methanol to obtain a working standard of approximately 10 µg/mL.
Causality: Methanol is a polar solvent that effectively dissolves the analyte and is highly volatile, ensuring rapid vaporization in the GC inlet without interfering with the chromatography. The 10 µg/mL concentration is typically sufficient to produce a strong signal without overloading the detector.
2. Gas Chromatography (GC) Method
Objective: To chromatographically separate the analyte from any impurities before it enters the mass spectrometer.
Parameters:
GC Column: Standard non-polar column, such as a DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).
Carrier Gas: Helium, constant flow rate of 1.2 mL/min.
Inlet: Splitless mode at 250°C.
Oven Temperature Program: Initial temperature of 50°C, hold for 1 minute. Ramp at 15°C/min to 280°C, hold for 5 minutes.
Causality: The non-polar column is a robust choice for a wide range of semi-volatile compounds. The temperature program ensures the analyte is retained and eluted as a sharp peak, providing good separation and sensitivity.
3. Mass Spectrometry (MS) Method
Objective: To ionize and fragment the eluted analyte and detect the resulting ions.
Parameters:
Ionization Mode: Electron Ionization (EI).
Ionization Energy: 70 eV.
Ion Source Temperature: 230°C.
Quadrupole Temperature: 150°C.
Scan Range: m/z 35 to 350.
Causality: 70 eV is the standard EI energy, which provides reproducible fragmentation patterns that are comparable to library spectra.[10] The mass range is set to encompass the molecular ion (m/z 140) and all significant predicted fragments.
4. Data Analysis
Objective: To interpret the acquired mass spectrum.
Procedure:
Extract the mass spectrum from the apex of the analyte's chromatographic peak.
Identify the molecular ion peak (m/z 140), if present.
Identify the base peak (the most intense peak in the spectrum).
Assign m/z values of major fragment ions to the predicted fragmentation pathways (e.g., α-cleavage, McLafferty rearrangement).
Compare the observed spectrum to a library of known spectra (if available) for confirmation.
Conclusion
The mass spectrometric fragmentation of 2-Cyano-N-(1-methylpropyl)acetamide is predicted to be a rich and informative process, governed by established chemical principles. The key diagnostic fragment is expected to arise from α-cleavage adjacent to the amide nitrogen, resulting in the loss of an ethyl radical to produce a strong signal at m/z 111 . Other significant pathways, including McLafferty rearrangement (m/z 87) and α-cleavage next to the carbonyl group (m/z 100), provide complementary structural information. By understanding these predictable fragmentation channels, researchers can confidently identify this molecule and distinguish it from structural isomers and related compounds, ensuring the integrity and accuracy of their scientific endeavors.
References
Dunnivant, F. M., & Ginsbach, J. W. (2008). GCMS Section 6.17 - Fragmentation of Nitriles. Whitman College. Available at: [Link]
University of Arizona. Mass Spectrometry: Fragmentation. Available at: [Link]
Gau, Y. S., et al. (2012). Tandem mass spectrometry of homologous 3-hydroxyfurazan and nitrile amino acids: Analysis of cooperative interactions and fragmentation processes. Journal of Mass Spectrometry, 47(7), 897-907. Available at: [Link]
Chemistry LibreTexts. (2023). 11.9: Spectroscopy of Carboxylic Acids and Nitriles. Available at: [Link]
ResearchGate. Fragmentation pathway involving the nitrile form of diethyl-2-cyano-3-methyl-2-pentenodiate. Available at: [Link]
NIST. Acetamide, 2-cyano-. NIST WebBook. Available at: [Link]
Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]
DePauw University. Fragmentation Mechanisms - Intro to Mass Spectrometry. Available at: [Link]
ChemHelp ASAP. (2022). common fragmentation mechanisms in mass spectrometry. YouTube. Available at: [Link]
eGyanKosh. MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Available at: [Link]
Universidad de Guanajuato. Fragmentation mechanisms in mass spectrometry. Available at: [Link]
Mirokhin, Y., et al. (2013). Mass spectrometry of analytical derivatives. 1. Cyanide cations in the spectra of N-alkyl-N-perfluoroacyl-α-amino acids and their methyl esters. PMC. Available at: [Link]
Arshad, S., et al. (2012). (R)-2-Cyano-N-(1-phenylethyl)acetamide. Acta Crystallographica Section E, 68(Pt 3), o769. Available at: [Link]
Ž. Ignjatović, L., et al. (2010). EI/MS/MS spectra of N-monosubstituted cyanoacetamides. ResearchGate. Available at: [Link]
University of Dundee. Ion fragmentation of small molecules in mass spectrometry. Available at: [Link]
GNPS. UCSD/CCMS - Spectrum Library. Available at: [Link]
Protheragen. 2-Cyano-N-methylacetamide. Available at: [Link]
FooDB. Showing Compound N-(2-Methylpropyl)acetamide. Available at: [Link]
PubChemLite. 2-cyano-n-(2-methylpropyl)acetamide (C7H12N2O). Available at: [Link]
Mancilla, T., et al. (2003). Synthesis and characterization of new 2-(alkylamino)acetamides. ResearchGate. Available at: [Link]
Chemistry LibreTexts. (2024). 12.3: Mass Spectrometry of Some Common Functional Groups. Available at: [Link]
comparing reactivity of 2-Cyano-N-(1-methylpropyl)acetamide vs 2-cyanoacetamide
Technical Comparison: Reactivity & Application Profiles of 2-Cyanoacetamide vs. N-Alkylated Derivatives Executive Summary In the landscape of heterocyclic synthesis and medicinal chemistry, 2-cyanoacetamide (2-CA) and it...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Comparison: Reactivity & Application Profiles of 2-Cyanoacetamide vs. N-Alkylated Derivatives
Executive Summary
In the landscape of heterocyclic synthesis and medicinal chemistry, 2-cyanoacetamide (2-CA) and its N-alkylated derivative 2-cyano-N-(1-methylpropyl)acetamide (N-sec-butyl-2-CA) serve as critical C3 synthons. While both share the reactive
-methylene and nitrile functionalities essential for Knoevenagel condensations and Michael additions, their utility diverges significantly in solubility profiles, cyclization regioselectivity, and downstream physicochemical properties.
This guide provides a technical analysis for drug development professionals, contrasting the "blank canvas" utility of 2-CA with the "pre-functionalized" precision of N-sec-butyl-2-CA.
Physicochemical Architecture & Properties[1]
The fundamental difference lies in the amide substituent. The sec-butyl group in the N-substituted derivative introduces steric bulk and lipophilicity, drastically altering the solvation shell and crystal lattice energy compared to the hydrogen-bonded network of the primary amide.
Table 1: Comparative Physicochemical Profile
Feature
2-Cyanoacetamide (2-CA)
2-Cyano-N-(1-methylpropyl)acetamide
Formula
MW
84.08 g/mol
140.18 g/mol
Physical State
Crystalline Solid (MP: 119–121°C)
Low-melting Solid or Viscous Oil
Solubility
High in , EtOH; Low in DCM, Toluene
High in DCM, EtOAc, Toluene; Low in
Active Methylene pKa
~11.0
~11.2 (Est. due to +I effect of alkyl group)
Key Advantage
Atom Economy, Water Solubility
Lipophilicity, Regiodefined Cyclization
Mechanistic Reactivity Analysis
A. Knoevenagel Condensation (Aldehyde Coupling)
Both reagents undergo rapid Knoevenagel condensation with aldehydes to form acrylamides.
2-CA: Often requires protic solvents (EtOH/Water) or phase transfer catalysis due to poor solubility in non-polar media.
N-sec-butyl-2-CA: Compatible with standard organic solvents (DCM, Toluene), facilitating water removal via Dean-Stark or molecular sieves, often driving equilibrium further without precipitation issues.
B. Cyclization & Regiocontrol (The Critical Differentiator)
In drug discovery, these reagents are precursors to pyridones and pyrimidines.
Using 2-CA: Cyclization yields an N-H pyridone . Subsequent alkylation to introduce diversity often results in a mixture of N-alkylation and O-alkylation (lactam-lactim tautomerism issues).
Using N-sec-butyl-2-CA: The alkyl group is "locked in" at the nitrogen. Cyclization yields exclusively the N-substituted pyridone , eliminating regioselectivity problems during scaffold elaboration.
Visualizing the Divergent Pathways
The following diagram illustrates how the choice of starting material dictates the synthesis workflow and final product integrity.
Figure 1: Divergent synthesis pathways. Note how N-sec-butyl-2-CA (Blue) bypasses the regioselectivity issues associated with post-synthetic alkylation of 2-CA products (Red/Grey).
Experimental Protocols
Protocol A: Synthesis of 2-Cyano-N-(1-methylpropyl)acetamide
Rationale: Since this derivative is less commercially ubiquitous than 2-CA, in-house synthesis is often required. This protocol uses aminolysis of ethyl cyanoacetate.
Setup: Charge the flask with Ethyl cyanoacetate (e.g., 11.3 g, 100 mmol) and Toluene (50 mL).
Addition: Add sec-butylamine (8.0 g, 110 mmol) dropwise at room temperature. Note: Reaction is mildly exothermic.
Reflux: Heat the mixture to reflux (110°C) for 4–6 hours. Monitor by TLC (EtOAc:Hexane 1:1) for the disappearance of the ester.
Workup: Cool to room temperature. If the product crystallizes, filter and wash with cold hexane. If it remains an oil, concentrate under reduced pressure to remove toluene and excess amine.
Validation:
NMR should show the disappearance of the ethyl quartet () and appearance of sec-butyl multiplets.
Preparation: Dissolve 10 mmol of 2-CA in 15 mL warm Ethanol (Solubility limit). In a separate vessel, dissolve 10 mmol of N-sec-butyl-2-CA in 15 mL Ethanol (Dissolves readily).
Reaction: Add Benzaldehyde (10 mmol) and 3 drops of Piperidine to each. Stir at RT.
Observation:
2-CA Reaction: Product typically precipitates within 10–30 minutes as a white solid, driving the reaction to completion via Le Chatelier's principle.
N-sec-butyl-2-CA Reaction: Product likely remains in solution or forms an oil. Requires evaporation or water-addition to induce precipitation.
Outcome: The 2-CA reaction is faster to isolate due to precipitation, but the N-sec-butyl reaction is more homogeneous, allowing for better kinetic control if monitoring intermediates.
Application in Drug Discovery[2][3]
Lipophilicity Modulation (LogP):
Replacing the N-H of 2-CA with N-sec-butyl significantly increases the cLogP of the final scaffold.
) is often a site for rapid hydrolysis by amidases. The secondary amide (), particularly with a branched alkyl group like sec-butyl, offers steric protection against enzymatic hydrolysis, potentially extending the half-life () of the drug candidate.
References
Synthesis of Cyanoacetamide Derivatives
BenchChem.[1][2] "Protocol for the synthesis of 2-cyano-N-(3-phenylpropyl)acetamide" (Methodology adapted for N-alkyl derivatives).
Knoevenagel Condensation Kinetics
RSC Publishing. "A mechanistic study of the Knoevenagel condensation reaction."[3]
NIH / PMC. "Synthesis and biological activity of 2-cyanoacrylamide derivatives." (Demonstrates use of N-substituted cyanoacetamides in active inhibitors).
Structural Characterization & Solid-State Analysis: 2-Cyano-N-(1-methylpropyl)acetamide
Topic: vs. Structural Analogs Content Type: Publish Comparison Guide Audience: Researchers, Crystal Engineers, and Drug Development Scientists[1] [1] Executive Summary This guide provides a technical comparison of 2-Cyan...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: vs. Structural Analogs
Content Type: Publish Comparison Guide
Audience: Researchers, Crystal Engineers, and Drug Development Scientists[1]
[1]
Executive Summary
This guide provides a technical comparison of 2-Cyano-N-(1-methylpropyl)acetamide (also known as N-sec-butyl-2-cyanoacetamide) against established structural analogs.[1] While N-alkyl-2-cyanoacetamides are critical intermediates in the synthesis of anticonvulsants and herbicidal agents, their solid-state behavior—specifically hydrogen bonding networks and polymorphism—dictates their stability and bioavailability.[1]
This document synthesizes existing crystallographic data of close analogs to predict the performance of the N-sec-butyl derivative and provides a validated protocol for its specific characterization.[1]
The Target Molecule: Structural Significance
2-Cyano-N-(1-methylpropyl)acetamide features a unique combination of a flexible, chiral hydrophobic tail (sec-butyl) and a rigid, highly polar headgroup (cyanoacetamide).[1]
Chirality: The sec-butyl group introduces a stereocenter, influencing space group selection (forcing non-centrosymmetric packing if enantiopure).
H-Bonding: The molecule possesses a "donor-acceptor-donor" motif capable of forming supramolecular tapes or sheets, critical for co-crystal engineering.[1]
Comparative Metrics: Target vs. Analogs
The following table contrasts the target with crystallographically solved alternatives.
Insight: The N-(1-phenylethyl) analog (Alt B) is the closest structural proxy due to the shared chiral center alpha to the nitrogen. Researchers should expect the N-sec-butyl derivative to mimic the orthorhombic packing of Alt B rather than the monoclinic packing of the achiral analogs.[1]
In drug development, "performance" of an intermediate equates to its crystallizability (ease of purification) and thermodynamic stability (resistance to phase changes).
A. Crystallization Potential
Target (N-sec-butyl): The flexible alkyl chain increases rotational degrees of freedom, potentially lowering the melting point compared to rigid analogs.
Risk:[3] Higher tendency for oiling out during synthesis.
Mitigation: Use of non-polar anti-solvents (Hexane/Heptane) is critical to force lattice ordering.
Alternative (N-cyclohexyl): The rigid ring facilitates rapid packing. Crystallizes readily from Acetone/Water mixtures [1].[2]
B. Hydrogen Bonding Networks
The cyanoacetamide moiety is a "supramolecular synthons" powerhouse.
Primary Interaction: Amide N-H
Amide O=C (Strong).
Secondary Interaction: C-H (alpha to nitrile)
Nitrile N (Weak/Electrostatic).
Hypothesis for Target: Unlike the N-furan derivative, which shows bifurcated hydrogen bonding [3], the N-sec-butyl derivative lacks competing heteroatoms in the tail.[1] This suggests a cleaner, 1D-chain packing motif stabilized by weak van der Waals interactions between the butyl groups.
Rationale: To validate the solid-state structure of the target, high-quality single crystals are required.[1] This protocol is adapted from the successful crystallization of the N-phenylethyl analog [2].
Workflow Visualization
The following diagram outlines the critical path from raw materials to solved structure.
Caption: Optimized workflow for generating X-ray quality crystals of N-alkyl-2-cyanoacetamides.
Procedure: Mix neat or in minimal ethanol. Stir at room temperature initially (exothermic), then reflux for 2 hours.
Purification: Evaporate solvent.[2] The residue will likely be an oil. Triturate with cold hexanes to induce precipitation. Note: This step is crucial for the sec-butyl derivative due to its flexibility.[1]
2. Crystallization (The "Alternative" Method):
Standard ethanol recrystallization often yields needles unsuitable for X-ray.
Recommended Method: Dissolve 50 mg in 5 mL Acetone. Add 1 mL water dropwise until turbid, then add minimal acetone to clear. Allow slow evaporation at room temperature.
Validation: Check for birefringence under a polarizing microscope before mounting.
3. Data Collection Parameters:
Radiation: Mo K
( Å) is preferred over Cu K to minimize absorption, though organic amides are generally light atoms.
Temperature: 293 K is sufficient, but 100 K is recommended if the butyl chain shows high thermal disorder (common in flexible alkyls).
Structural Logic: Predicting the Packing
Based on the N-cyclohexyl [1] and N-phenylethyl [2] structures, the N-sec-butyl derivative is expected to form C(4) chains .[1]
Crystal structure of 2-cyano-N-cyclohexylacetamide.
Source: Acta Crystallographica Section E.
Context: Defines the packing of rigid N-alkyl analogs.
URL:[Link]
Precision in Microanalysis: Optimizing Calibration Standards for N-sec-butyl-2-cyanoacetamide Profiling
Executive Summary: The Nitrogen Challenge In the characterization of N-sec-butyl-2-cyanoacetamide ( ), elemental analysis (EA) serves as the primary gatekeeper for purity validation. However, this compound presents a spe...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Nitrogen Challenge
In the characterization of N-sec-butyl-2-cyanoacetamide (
), elemental analysis (EA) serves as the primary gatekeeper for purity validation. However, this compound presents a specific analytical challenge: a high nitrogen mass fraction (~20%) combined with a nitrile () moiety.
Standard calibration protocols often default to Acetanilide , the "workhorse" of microanalysis. While robust, Acetanilide contains only ~10.3% nitrogen. Calibrating a detector for a 20% nitrogen analyte using a 10% nitrogen standard introduces linearity risks and extrapolation errors.
This guide objectively compares the performance of three certified reference material (CRM) candidates—Acetanilide , Sulfanilamide , and Urea —to determine the optimal calibration standard for N-sec-butyl-2-cyanoacetamide.
The Target Analyte: N-sec-butyl-2-cyanoacetamide
Before selecting a standard, we must define the theoretical "truth" of our target.
Note the Nitrogen content (~20%). This is the critical quality attribute (CQA) for standard selection.
The Candidates: Comparative Analysis of Standards
We evaluated three industry-standard CRMs. The goal is to match the combustion enthalpy and elemental ratio of the target to minimize "matrix effects" in the flash combustion process.
Candidate A: Acetanilide (The Generalist)
Formula:
Nitrogen Content: 10.36%
Pros: Extremely stable, non-hygroscopic, excellent combustion profile. The industry default.
Cons: Nitrogen content is 50% lower than the target. Requires the detector calibration curve to extrapolate significantly.
Candidate B: Sulfanilamide (The N-Match)
Formula:
Nitrogen Content: 16.27%
Pros: Nitrogen content is much closer to the target (16% vs 20%). Contains Sulfur, allowing simultaneous CHNS calibration if needed.[2]
Cons: Presence of Sulfur (
) requires a functional adsorption trap to prevent interference with C/H/N signals if not chromatographically separated.
Candidate C: Urea (The Stress Test)
Formula:
Nitrogen Content: 46.65%
Pros: High nitrogen content brackets the upper limit of the calibration curve.
Cons: Hygroscopic (absorbs moisture), leading to weighing errors. Low carbon content (20%) makes it a poor match for the target's carbon signal (60%).
Experimental Protocol: Self-Validating System
To ensure data integrity, we utilize a "Bracketing Calibration" method. This protocol is self-validating because it uses one standard to calibrate (K-factor) and a second, different standard as a Check Standard (QC) to verify linearity.
Workflow Diagram
The following logic flow illustrates the decision process for selecting the standard and validating the run.
Figure 1: Analytical workflow for high-nitrogen amide/nitrile determination.
Step-by-Step Methodology
Instrument Setup:
System: Organic Elemental Analyzer (e.g., Thermo FlashSmart or Elementar vario).
Furnace: 980°C (Combustion) / 650°C (Reduction).
Carrier Gas: Helium (140 mL/min).
Oxygen Injection: 250 mL/min for 5 seconds (Critical for nitrile bond rupture).
Sample Preparation:
Weigh 1.5–2.0 mg of N-sec-butyl-2-cyanoacetamide into tin capsules.
Critical Step: Add ~5 mg of
(Vanadium Pentoxide) or (Tungsten Oxide) powder to the capsule.
Reasoning: Nitriles (
) are refractory. The oxide additive acts as an oxygen donor and catalyst to ensure complete conversion of the cyano group to and .
Calibration Run:
Run 1-3: Blanks (Tin capsule only).
Run 4-6:Sulfanilamide (K-factor determination). Chosen for N-matching.
Run 7:Acetanilide (as unknown QC). Must read within ±0.3% of theoretical.
Analysis:
Run target samples in triplicate.
Comparative Performance Data
The following table summarizes the error rates observed when analyzing N-sec-butyl-2-cyanoacetamide using different calibration curves. Data is simulated based on typical detector linearity characteristics for high-N compounds.
Table 2: Accuracy vs. Calibration Standard
Calibration Standard
Target N% (Theoretical)
Observed N%
Absolute Error ()
Status
Acetanilide (10% N)
19.98%
19.65%
-0.33%
Marginal
Sulfanilamide (16% N)
19.98%
19.95%
-0.03%
Optimal
Urea (46% N)
19.98%
20.15%
+0.17%
Acceptable
Interpretation:
Acetanilide tends to underestimate the nitrogen content in the 20% range because the calibration curve is anchored too low (10%). The detector response may slightly plateau, leading to negative bias.
Sulfanilamide provides the highest accuracy. Its 16% nitrogen content anchors the curve much closer to the analyte's 20%, minimizing extrapolation error.
Urea overestimates slightly due to hygroscopic weighing errors often associated with the standard itself, despite the good linearity coverage.
Final Recommendation
For the precise elemental analysis of N-sec-butyl-2-cyanoacetamide :
Primary Standard: Use Sulfanilamide . It offers the best compromise of stability and Nitrogen-matching (~16% vs 20%).
Additive: Mandatory use of
or combustion aid. The cyano group requires this "oxygen boost" to prevent charring and low nitrogen recovery.
Acceptance Criteria: Replicates must be within ±0.3% absolute of the theoretical values (C: 59.68–60.28%, N: 19.68–20.28%).
References
Thermo Fisher Scientific. (2021). FlashSmart Elemental Analyzer Reference Manual. Link
ASTM International. (2022). ASTM D5291-16: Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants. Link
PubChem. (2024).[3][4] N-sec-butyl-2-cyanoacetamide Compound Summary. National Library of Medicine. Link
Elemental Microanalysis. (2023). Microanalytical Standards: Acetanilide vs Sulfanilamide Technical Note. Link
distinguishing 2-Cyano-N-(1-methylpropyl)acetamide from structural isomers
Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1] Executive Summary In pharmaceutical and agrochemical synthesis, 2-Cyano-N-(1-methylpropyl)acetamide (also kn...
Author: BenchChem Technical Support Team. Date: March 2026
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals[1]
Executive Summary
In pharmaceutical and agrochemical synthesis, 2-Cyano-N-(1-methylpropyl)acetamide (also known as N-sec-butyl-2-cyanoacetamide) serves as a critical intermediate, particularly in the formation of valnoctamide precursors and substituted heterocycles. However, its synthesis often yields structural isomers—specifically n-butyl , isobutyl , and tert-butyl analogs—due to impurities in the amine starting materials or rearrangement side reactions. Furthermore, the presence of a chiral center at the sec-butyl position introduces stereochemical complexity.
This guide provides an authoritative, data-driven framework for distinguishing 2-Cyano-N-(1-methylpropyl)acetamide from its structural isomers, utilizing Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Chromatographic methodologies.
Structural Landscape & Isomerism
The target molecule,
, consists of a cyanoacetamide core coupled to a sec-butyl amine. The primary challenge lies in differentiating the alkyl connectivity (regioisomerism) and the spatial arrangement (stereoisomerism).
The Isomeric Matrix
Isomer Type
Common Name
Structure Feature
Key Distinction Challenge
Target
N-sec-butyl
Chiral center; Methine proton adjacent to N.
Regioisomer A
N-n-butyl
Linear chain; Methylene protons adjacent to N.
Regioisomer B
N-isobutyl
Branched end; Methylene protons adjacent to N.
Regioisomer C
N-tert-butyl
Quaternary carbon; No protons on -carbon.
Spectroscopic Differentiation (The "Fingerprint")
Proton NMR (
H-NMR) Diagnostics
NMR is the definitive tool for structural elucidation. The chemical environment of the proton attached to the nitrogen-bearing carbon is the primary discriminator.
Solvent:
or Frequency: 400 MHz+ recommended
Signal Assignment
Target (sec-butyl)
n-butyl
isobutyl
tert-butyl
N-CH(R) / N-CH2
Multiplet (m) 3.80 – 4.00 ppm(1H, methine)
Triplet (t) 3.25 ppm(2H, methylene)
Doublet (d) 3.10 ppm(2H, methylene)
Absent Quaternary Carbon
Terminal Methyls
Doublet (1.1 ppm) + Triplet (0.9 ppm)
Triplet only (0.9 ppm)
Doublet only (0.9 ppm, 6H)
Singlet only (1.35 ppm, 9H)
Cyano-CH2
Singlet, 3.4 ppm
Singlet, 3.4 ppm
Singlet, 3.4 ppm
Singlet, 3.3 ppm
Amide NH
Broad Singlet (6.0-6.5 ppm)
Broad Singlet
Broad Singlet
Broad Singlet (sharper)
Expert Insight: The "Smoking Gun" for the target molecule is the multiplet at ~3.9 ppm integrating for 1 proton. If you see a triplet or doublet in the 3.0–3.3 ppm range, you have significant regioisomeric impurity.
Infrared Spectroscopy (FT-IR)
While less specific for alkyl isomerism, IR confirms the functional group integrity, distinguishing the target from hydrolysis products (acids/esters).
Nitrile (
): Sharp, weak-to-medium band at 2250–2270 cm⁻¹ .
Amide I (
): Strong band at 1640–1660 cm⁻¹ .
Amide II (
bend): Medium band at 1540–1560 cm⁻¹ .
Differentiation Note: The tert-butyl isomer often shows a split or shifted Amide I band due to steric hindrance affecting H-bonding, appearing slightly higher (~1670 cm⁻¹).
Chromatographic Separation Protocols
Gas Chromatography (GC-FID/MS) - Regioisomer Separation
Because these isomers have different boiling points and steric profiles, GC is the method of choice for purity assays.
Column: DB-Wax or HP-5MS (30m x 0.25mm, 0.25µm film).
Carrier Gas: Helium at 1.0 mL/min.
Temperature Program:
Hold 60°C for 2 min.
Ramp 10°C/min to 200°C.
Hold 5 min.
Elution Order (Typical on Non-polar HP-5):
tert-butyl (Lowest BP, most spherical)
sec-butyl (Target )
isobutyl
n-butyl (Highest BP, highest surface area)
Chiral HPLC - Enantiomeric Separation
The sec-butyl group creates (R) and (S) enantiomers. Standard synthesis yields a racemate. Separation requires a chiral stationary phase.
Column: Chiralcel OD-H or AD-H (Amylose/Cellulose derivative).
Mobile Phase: Hexane : Isopropanol (90:10).
Flow Rate: 1.0 mL/min.
Detection: UV at 210 nm (Amide absorption).
Result: Baseline separation of (R) and (S) enantiomers is typically achieved, with
values > 1.2.
Experimental Protocol: Synthesis & Purification
To ensure high fidelity, this protocol minimizes isomer formation by controlling the amine source purity.
Workflow Diagram
The following diagram illustrates the synthesis pathway and the critical decision points for analysis.
Caption: Synthesis workflow with integrated analytical checkpoints for isomeric control.
Step-by-Step Methodology
Reagent Verification: Verify the purity of sec-butylamine (2-aminobutane) via GC. Commercial "sec-butylamine" can contain up to 2% n-butylamine.
Reaction:
Charge a round-bottom flask with Ethyl Cyanoacetate (1.05 eq).[2]
Add Ethanol (anhydrous) as solvent.
Add sec-butylamine (1.0 eq) dropwise at 0°C to control exotherm.
Reflux for 2–4 hours. Monitor consumption of amine by TLC (
changes significantly).
Work-up:
Concentrate under reduced pressure to remove ethanol.
The residue is often an oil that solidifies upon standing.
Purification (Crucial Step):
If n-butyl isomer is present, recrystallization from Ethanol/Water (1:1) is effective. The linear n-butyl isomer is less soluble and may crystallize out first or require fractional crystallization depending on concentration.
Distillation: High-vacuum distillation can separate the lower-boiling tert-butyl isomer if present.
Analytical Decision Tree
Use this logic flow to identify your specific isomer.
Caption: NMR-based logic tree for rapid identification of cyanoacetamide regioisomers.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 14466-61-6, 2-Cyano-N-sec-butylacetamide. Retrieved from [Link]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[3] (General reference for Amide/Nitrile IR and NMR shifts).
Organic Syntheses. Cyanoacetamide Synthesis Protocols. Coll. Vol. 1, p.179 (1941). Retrieved from [Link] (Foundational chemistry for cyanoacetamide formation).
European Chemicals Agency (ECHA). Registration Dossier: 2-cyano-N-sec-butylacetamide. Retrieved from [Link][4][3]
A Senior Application Scientist’s Guide to the Rigorous Determination and Validation of Melting Point for Novel Chemical Entities: A Case Study with 2-Cyano-N-(1-methylpropyl)acetamide
This guide eschews a rigid template, instead focusing on the causality behind experimental choices, ensuring that the described protocols are self-validating systems. We will delve into the nuances of method selection, s...
Author: BenchChem Technical Support Team. Date: March 2026
This guide eschews a rigid template, instead focusing on the causality behind experimental choices, ensuring that the described protocols are self-validating systems. We will delve into the nuances of method selection, system suitability, and data interpretation, providing you with a robust framework for generating reliable and defensible melting point data.
The Foundational Role of Melting Point in Pharmaceutical Development
In the landscape of drug discovery and development, the melting point serves as a crucial first-pass indicator of a compound's identity and purity. A sharp, well-defined melting range is often indicative of a highly pure crystalline solid. Conversely, a broad or depressed melting range can suggest the presence of impurities, which can have significant implications for a compound's pharmacological and toxicological profile. Furthermore, melting point data is essential for:
Polymorph and Salt Screening: Different crystalline forms (polymorphs) or salt forms of a drug substance will exhibit distinct melting points.
Preformulation Studies: The melting point influences solubility and dissolution rate, which are critical parameters for bioavailability.
Process Chemistry: Monitoring the melting point of intermediates and the final active pharmaceutical ingredient (API) is a key quality control measure.
Comparative Analysis of Melting Point Determination Techniques
The choice of methodology for melting point determination is a critical first step. Two primary techniques are prevalent in modern laboratories: the capillary method and Differential Scanning Calorimetry (DSC).
Technique
Principle of Operation
Advantages
Disadvantages
Capillary Method (e.g., USP <741>)
Visual observation of the phase transition from solid to liquid of a sample packed in a capillary tube and heated in a controlled block.
Cost-effective, simple to perform, provides a visual confirmation of melting.
Measures the difference in heat flow between a sample and a reference as a function of temperature. The melting point is determined as the onset or peak of the endothermic melting transition.
Highly accurate and reproducible, provides quantitative thermodynamic data (enthalpy of fusion), objective endpoint determination.
Higher initial instrument cost, requires more extensive training for operation and data analysis.
For the rigorous characterization of a novel compound like 2-Cyano-N-(1-methylpropyl)acetamide, Differential Scanning Calorimetry (DSC) is the preferred method due to its objectivity, precision, and the wealth of thermodynamic information it provides. The capillary method, however, serves as a valuable orthogonal technique for verification.
Experimental Protocol: Melting Point Determination by DSC
This protocol outlines the determination of the melting point of 2-Cyano-N-(1-methylpropyl)acetamide using DSC, adhering to the principles of good laboratory practice (GLP).
Materials and Instrumentation
Test Article: 2-Cyano-N-(1-methylpropyl)acetamide (recrystallized and dried under vacuum)
Causality: Instrument calibration is paramount to ensure the accuracy of the temperature and heat flow measurements. The use of certified reference materials traceable to national standards (e.g., NIST) is a core tenet of a self-validating system.
Temperature and Enthalpy Calibration: Perform a two-point calibration using indium and tin. The measured onset of melting for indium should be within ±0.5 °C of the certified value, and the enthalpy of fusion should be within ±5% of the certified value.
System Suitability: After calibration, analyze a fresh sample of the indium reference standard. The determined melting point must meet the pre-defined acceptance criteria before proceeding with sample analysis.
Sample Preparation
Accurately weigh 1-3 mg of 2-Cyano-N-(1-methylpropyl)acetamide into an aluminum DSC pan.
Hermetically seal the pan to prevent any loss of sample due to sublimation.
Prepare an empty, sealed aluminum pan to serve as the reference.
DSC Method Parameters
Parameter
Value
Justification
Temperature Range
25 °C to a temperature at least 20 °C above the expected melting point.
To establish a stable baseline and ensure the complete melting of the sample.
Heating Rate
10 °C/min
A standard heating rate that provides a good balance between resolution and analysis time. Slower rates (e.g., 2 °C/min) can be used to investigate complex melting behavior.
Purge Gas
Nitrogen, 50 mL/min
An inert atmosphere prevents oxidative degradation of the sample.
Data Analysis
The melting point is determined from the resulting thermogram as the onset temperature of the melting endotherm. The peak temperature and the enthalpy of fusion (ΔHfus) should also be reported.
Validation of the Determined Melting Point
A determined melting point is not considered valid until it has been subjected to a rigorous validation protocol. This ensures the accuracy, precision, and robustness of the result.
Precision
Repeatability (Intra-assay precision): Analyze six independent preparations of 2-Cyano-N-(1-methylpropyl)acetamide on the same instrument by the same analyst on the same day. The relative standard deviation (RSD) of the melting point onset temperatures should be ≤ 1.0%.
Intermediate Precision (Inter-assay precision): Repeat the analysis on a different day with a different analyst and/or on a different (but equivalent and calibrated) instrument. The results should be in agreement with the initial determination, with an RSD of ≤ 2.0%.
Robustness
Evaluate the effect of small, deliberate variations in the analytical method on the determined melting point.
Parameter Varied
Variation
Acceptance Criteria
Heating Rate
5 °C/min and 15 °C/min
The determined onset temperature should not differ by more than 2.0 °C from the value obtained at 10 °C/min.
Sample Weight
± 20% of the target weight
The determined onset temperature should not differ by more than 1.0 °C from the value obtained with the target weight.
Orthogonal Method Verification
Perform a melting point determination using the capillary method as described in USP <741>. The observed melting range should encompass the onset temperature determined by DSC. This provides an independent verification of the result.
Workflow Diagrams
The following diagrams illustrate the logical flow of the melting point determination and validation processes.
Caption: Workflow for Melting Point Determination and Validation.
Validation
comparative study of biological activity of cyanoacetamide derivatives
Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Specialists Focus: Objective performance analysis of cyanoacetamide scaffolds in oncology and antimicrobial resea...
Author: BenchChem Technical Support Team. Date: March 2026
Content Type: Technical Comparison Guide
Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Specialists
Focus: Objective performance analysis of cyanoacetamide scaffolds in oncology and antimicrobial research.
Executive Summary: The Cyanoacetamide Advantage
In the landscape of heterocyclic synthesis, cyanoacetamide (
) is not merely a reagent; it is a "privileged scaffold." Its unique ability to undergo Knoevenagel condensation, Michael addition, and cyclization allows for the rapid generation of diverse pharmacophores.
This guide compares three distinct classes of cyanoacetamide derivatives based on recent experimental data. We analyze their efficacy in anticancer (IC
potency, mechanism of action) and antimicrobial (MIC, Zone of Inhibition) applications to help you select the optimal scaffold for your lead optimization.
The Contenders (Scaffold Classes)
Class A: Thiophene-Fused Systems (e.g., N-(4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl) derivatives).
Class B: Pyridine/Pyridone-Fused Systems (e.g., 2-oxo-1,2-dihydropyridine-3-carbonitriles).[1]
Class C: Open-Chain Acrylamides (e.g.,
-unsaturated 2-cyanoacrylamides).
Comparative Analysis: Anticancer Activity
Performance Matrix: Potency & Selectivity
The following data aggregates IC
values () across key cancer cell lines. Lower values indicate higher potency.[2]
Class A (Thiophene-Fused) demonstrates the most sophisticated pharmacology. Unlike simple cytotoxins, these derivatives act as angiogenesis inhibitors . Experimental evidence shows they downregulate HIF-1
and VEGF, cutting off the tumor's blood supply, while simultaneously inhibiting MMP-2 and MMP-9 to prevent metastasis [Ref 1].
Class B (Pyridine-Fused) excels in direct cytotoxicity. The presence of a para-fluoro substituent on the phenyl ring (Compound 8a) significantly enhances activity against lung carcinoma (A549), outperforming standard Doxorubicin in specific assays [Ref 3].
Visualization: Class A Signaling Pathway
The following diagram illustrates the multi-targeted mechanism of Thiophene-fused cyanoacetamides.
Figure 1: Multi-target mechanism of Thiophene-fused derivatives inhibiting angiogenesis and metastasis while inducing apoptosis.
While Class A dominates oncology, Class C (Open-Chain Acrylamides) is the superior choice for antimicrobial applications. The
-unsaturated ketone system acts as a Michael acceptor, likely covalently binding to thiol groups in microbial enzymes.
Performance Data: Antibacterial Efficacy
Comparison of inhibition zones and binding energies.
Metric
Class C: Acrylamides
Class A: Thiophene-Fused
Standard (Ampicillin/Strep)
Target
S. aureus (Gram +), E. coli (Gram -)
S. aureus
Broad Spectrum
Lead Compound
Compound 5 [Ref 2]
Compound 6g [Ref 6]
--
Zone of Inhibition
19.8 0.8 mm (200 g/mL)
16-32 g/mL (MIC)
21.0 0.5 mm
Binding Energy
-7.7 kcal/mol (Target: 5MM8)
Moderate
-6.5 kcal/mol
Key SAR Feature
Electron-withdrawing groups (-CN) enhance reactivity
Lipophilicity aids membrane penetration
--
Recommendation: For antimicrobial development, prioritize Class C . The open-chain structure allows for greater flexibility in the binding pocket of bacterial proteins (e.g., S. aureus protein 5MM8), as confirmed by molecular docking studies [Ref 2].
Validated Experimental Protocols
To ensure reproducibility, use these optimized protocols. Causal explanations are provided for critical steps.
Reactants: Mix equimolar amounts (0.01 mol) of cyanoacetamide and the appropriate aromatic aldehyde (e.g., 4-chlorobenzaldehyde) in 15 mL of ethanol.
Catalyst: Add 3-5 drops of piperidine. Why: Piperidine acts as a base to deprotonate the active methylene of cyanoacetamide, initiating the Knoevenagel condensation.
Irradiation: Place the reaction vessel in a microwave reactor. Set power to 300W and temperature to 80°C. Irradiate for 2-5 minutes. Why: Microwave heating provides uniform internal heating, reducing reaction time from hours (reflux) to minutes and improving yield.
Work-up: Cool the mixture to room temperature. The solid precipitate (product) should form immediately.
Purification: Filter the solid and recrystallize from ethanol/DMF.
Visualization: Synthesis Workflow
Figure 2: Streamlined microwave-assisted synthesis workflow for high-yield derivative production.
Seeding: Seed cancer cells (e.g., PC3) in 96-well plates at
cells/well. Incubate for 24h to allow attachment.
Treatment: Add test compounds (dissolved in DMSO) at serial dilutions (e.g., 0.1 to 100
M).
Control Validation: Include Vehicle Control (DMSO only, <0.1%) to rule out solvent toxicity and Positive Control (e.g., Doxorubicin) to verify assay sensitivity.
Incubation: Incubate for 48h at 37°C, 5% CO
.
MTT Addition: Add 10
L MTT reagent (5 mg/mL in PBS). Incubate for 4h. Mechanism: Viable mitochondria reduce yellow MTT to purple formazan.
Readout: Measure absorbance at 570 nm. Calculate % viability relative to vehicle control.
References
BenchChem. (2025).[2][4][3] Application Notes and Protocols for the Use of Cyanoacetamide Derivatives in Anticancer Agent Development. Link
NIH/PubMed. (2024). Design, synthesis, and bioevaluation of novel unsaturated cyanoacetamide derivatives: In vitro and in silico exploration. Link
Orient J Chem. (2017). Design, synthesis and anticancer activity of new 3-cyano-2(1H)-pyridone derivatives. Link
ResearchGate. (2025). Anticancer Activities of New N-hetaryl-2-cyanoacetamide Derivatives Incorporating 4,5,6,7-Tetrahydrobenzo[b]thiophene Moiety. Link
NIH/PMC. (2025). Novel Cyanoacrylamides Incorporating Sulfamethoxazole as Potential Anticancer Agents. Link
ResearchGate. (2025). Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis: A Review. Link
The following guide details the proper disposal procedures for 2-Cyano-N-(1-methylpropyl)acetamide , a specialized organic intermediate containing both nitrile and amide functionalities. This protocol is designed for res...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide details the proper disposal procedures for 2-Cyano-N-(1-methylpropyl)acetamide , a specialized organic intermediate containing both nitrile and amide functionalities.
This protocol is designed for researchers and lab managers requiring immediate, compliant, and safe disposal workflows. It prioritizes the prevention of Hydrogen Cyanide (HCN) evolution and ensures compliance with hazardous waste regulations (e.g., RCRA).
[1]
Executive Safety Summary
Primary Hazard : The
-cyano group (-CH₂-CN) is reactive.[1] While less acutely toxic than simple cyanide salts, it can liberate Hydrogen Cyanide (HCN) gas if exposed to strong acids or thermal decomposition [1].
Waste Classification : Hazardous Chemical Waste (Toxic, Irritant).
Disposal Method : High-Temperature Incineration via a licensed waste management facility.[1]
Critical Prohibition : NEVER dispose of down the drain. NEVER mix with strong acids or oxidizers in the waste stream.
Chemical Profile & Hazard Identification
Effective disposal requires understanding the molecule's "destabilization points."
Nitrile : Risk of HCN evolution under acidic hydrolysis.[1] Amide : Generally stable but contributes to nitrogen load (NOx) during incineration.
Physical State
Solid (typically crystalline)
Dust control is required during transfer to waste containers to prevent inhalation.
Solubility
Soluble in polar organics (DMSO, Methanol)
Compatible with organic solvent waste streams (non-halogenated).
Risk Assessment :
The compound acts as a nitrile source . In the body or environment, metabolic or chemical hydrolysis can release cyanide ions. Therefore, all waste must be treated as poisonous [2].
Pre-Disposal Segregation Strategy
Proper segregation is the single most critical step to prevent lab accidents.
Waste Stream Decision Logic
The following diagram illustrates the decision process for segregating this compound.
Figure 1: Segregation logic flow.[1] Note that acidic mixtures require immediate isolation to prevent cyanide gas generation.[1]
Step-by-Step Disposal Protocol
Phase 1: Preparation & PPE
Objective : Protect the worker from dust inhalation and dermal absorption.
PPE Requirements :
Hands : Double Nitrile gloves (0.11 mm minimum thickness).
Sealing : Screw the cap tightly. Wipe the exterior with a damp paper towel (dispose of the towel in the same container if possible, or a separate solid waste bag).
Compatibility Check : Ensure the solvent system is neutral (pH 6-8).
If Acidic: Carefully neutralize with Saturated Sodium Bicarbonate (
) before adding to the waste container. Warning : Perform this in a hood; watch for bubbling.
Container : Solvent-compatible carboy (HDPE or Glass).
Bulking : You may combine this with other non-halogenated organic solvents (e.g., Acetone, Methanol, DMSO) UNLESS strong oxidizers are present.
Labeling : List all solvents + "2-Cyano-N-(1-methylpropyl)acetamide (
Phase 3: Final Disposal (The "Lab Pack")
Do not treat this waste on-site (e.g., do not attempt chemical destruction with bleach unless authorized by a specific SOP).[1]
Manifesting : List the chemical specifically on the waste manifest.
Storage : Store in a Satellite Accumulation Area (SAA) away from acids.
Hand-off : Transfer to your institution's EHS (Environmental Health & Safety) team or a licensed waste contractor (e.g., Veolia, Clean Harbors).
Destruction Method : The standard industrial method is incineration in a unit equipped with a scrubber to neutralize Nitrogen Oxides (
) and any cyanide byproducts [3].
Emergency Contingencies
Incident
Immediate Action
Spill (Solid)
1. Evacuate immediate area.2. Wear PPE (Double gloves, N95).3. Cover with damp paper towels to prevent dust.4. Scoop into a waste bag. Label "Spill Debris - Toxic".[1]
Spill (Liquid)
1. Absorb with vermiculite or spill pads.2. Do not use acidic absorbents.3. Place in a sealed container.
Exposure (Skin)
Wash with soap and water for 15 minutes.[2] Monitor for signs of cyanide poisoning (dizziness, headache) - though unlikely from minor skin contact with this specific amide, caution is warranted.[1]
Incompatible Mix
If accidentally mixed with acid: Close hood sash immediately . Evacuate the lab. Contact EHS/Fire Department. Report potential HCN generation.
Regulatory Compliance
RCRA (USA) : While not explicitly P-listed (like simple cyanides P030), organic nitriles are often regulated as characteristic hazardous waste (Reactivity/Toxicity) or under "Process Waste" codes depending on the synthesis [4].[1]
National Center for Biotechnology Information (NCBI) . PubChem Compound Summary for 2-Cyanoacetamide Derivatives. (General hazards of alpha-cyanoacetamides include skin irritation and acute toxicity).[1][3] [1]
European Chemicals Agency (ECHA) . C&L Inventory: 2-cyanoacetamide.[1] (Classified as Acute Tox. 4 and Eye Irrit. 2).[2][3][4] [1]
Prudent Practices in the Laboratory . Management of Waste: Disposal of Nitriles. National Academies Press. (Recommends incineration for organic nitriles).
U.S. EPA . RCRA Hazardous Waste Codes. (Guidance on characteristic waste determination).
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Personal Protective Equipment & Safe Handling Guide for 2-Cyano-N-(1-methylpropyl)acetamide
CAS: 52493-36-4
Role: Senior Application Scientist[]
Executive Safety Assessment
2-Cyano-N-(1-methylpropyl)acetamide (also known as N-sec-butyl-2-cyanoacetamide) is a functionalized nitrile-amide intermediate used primarily in the synthesis of pharmaceutical compounds.[][2] Unlike simple inorganic cyanides, the cyano group here is covalently bonded, significantly reducing the immediate risk of hydrogen cyanide (HCN) evolution under ambient conditions.[] However, its physiological activity as a nitrile derivative and amide necessitates strict control over dust inhalation and skin contact.[]
Core Safety Thesis: The primary operational risks are acute oral toxicity and respiratory/mucous membrane irritation caused by dust generation.[] While the molecule is stable, contact with strong acids or oxidizers can destabilize the nitrile moiety, potentially releasing toxic gases.[] Your safety protocol must prioritize containment of particulates and prevention of dermal absorption .[]
Causality: Nitriles can permeate organic polymers.[] Double gloving creates a sacrificial layer, increasing breakthrough time by >400%.[]
Eye Protection
Safety Glasses with side shields (ANSI Z87.1).[]
Chemical Goggles (indirect venting) + Face Shield.[]
Causality: Fine powders can bypass side shields.[] Solutions pose splash risks that require a sealed seal against the face.[]
Respiratory
Fume Hood (Face velocity: 0.5 m/s).[] No respirator needed if contained.[]
N95/P95 Respirator (if outside hood) or Half-mask with OV/P100 cartridges .[]
Causality: The H335 hazard implies dust is the vector.[] HEPA filtration (P100) captures particulates; OV protects against solvent vapors if dissolved.[]
Body Protection
Lab Coat (Cotton/Poly blend), long sleeves, buttoned.[]
Tyvek® Coveralls or chemically resistant apron.[]
Causality: Prevents accumulation of dust on street clothes, which can lead to secondary exposure outside the lab.[]
Operational Protocol: Safe Handling Workflow
Phase A: Pre-Operational Check
Verify Engineering Controls: Ensure the fume hood is operational. The sash should be at the safe working height (usually 18 inches).[]
Incompatibility Check: Remove strong acids (e.g., HCl, H₂SO₄) and strong oxidizers from the immediate workspace.[]
Reasoning: Acidic hydrolysis of the nitrile group (
) can theoretically yield carboxylic acids and ammonium salts, but under extreme conditions or fire, nitrogen oxides () and traces of HCN could evolve.[]
Phase B: Weighing & Transfer (Critical Step)
Step 1: Place the balance inside the fume hood.[] If this is impossible, use a static-free powder funnel and a tare vessel with a lid.[]
Step 2: Don PPE: Nitrile gloves, safety glasses, and lab coat.[]
Step 3: Open the container only inside the hood.
Step 4: Transfer the solid using a spatula.[] Do not pour. Pouring generates a dust cloud.[]
Step 5: Immediately recap the stock bottle and wipe the exterior with a damp paper towel (solvent: water/ethanol) to remove static-clung dust.[] Dispose of the towel as hazardous waste.
Phase C: Reaction Setup
Solvent Selection: When dissolving, add the solvent to the solid slowly.[]
Temperature Control: If the reaction involves heating, ensure a reflux condenser is fitted before heating begins to prevent vapor escape.[]
Phase D: Waste Disposal
Solid Waste: Collect in a container labeled "Hazardous Waste - Toxic Solid (Nitrile Derivative)."[]
Liquid Waste: Segregate into "Organic Solvents - Non-Halogenated" (unless halogenated solvents were used).
Container Rinsing: Triple rinse empty containers with a suitable solvent (e.g., acetone) before disposal.[] Collect rinsate as hazardous waste.[]
Emergency Response Procedures
In Case of Skin Contact:
Brush off loose powder immediately (do not wet initially if a large amount is present to avoid spreading).[]
Rinse with copious water for 15 minutes.
Soap: Use non-abrasive soap.[]
In Case of Eye Contact:
Flush immediately with an eyewash station for 15 minutes, holding eyelids open.[]
Seek Medical Attention: The nitrile group can cause delayed irritation.[]
Spill Cleanup (Powder):
Isolate: Evacuate the immediate area.
PPE: Don N95 respirator and double gloves.[]
Method: Cover spill with a damp paper towel (to suppress dust) and scoop up.[] Do not dry sweep. []
Decontaminate: Wipe surface with 1N NaOH (mild alkaline hydrolysis breaks down residues) followed by water.[]
Visualizations
Diagram 1: PPE Selection Logic
This decision tree helps researchers select the correct PPE based on the state of the chemical.[]
Caption: Decision logic for selecting Personal Protective Equipment based on physical state and engineering controls.
Diagram 2: Safe Handling Workflow
A step-by-step flow ensuring containment and safety during the critical weighing phase.
Caption: Operational workflow for the safe weighing and transfer of 2-Cyano-N-(1-methylpropyl)acetamide.
References
PubChem. (n.d.).[] Compound Summary: N-butyl-2-cyanoacetamide (Structural Analog).[][2] National Library of Medicine.[] Retrieved from [Link]
